(S,S)-GNE 5729

Core Science & Biosynthesis

The Discovery and Synthetic Pathway of (S,S)-GNE-5729: A Selective GluN2A NMDAR Positive Allosteric Modulator

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(S,S)-GNE-5729 is a potent and selective positive allosteric modulator (PAM) of N-methyl-D-aspartate receptors (NMDARs) containing the GluN2A subunit. Its development marked a significant advancement in the quest for therapeutic agents that can enhance NMDAR function with high specificity, offering a promising avenue for the treatment of various neurological and psychiatric disorders. This document provides a comprehensive overview of the discovery, synthesis, and mechanism of action of (S,S)-GNE-5729, supported by quantitative data, detailed experimental insights, and visual diagrams of its synthetic and signaling pathways.

Discovery and Rationale

(S,S)-GNE-5729 was developed as part of a dedicated effort to improve upon an earlier GluN2A-selective NMDAR PAM, GNE-0723.[1] While GNE-0723 showed promise, the goal was to identify a compound with an enhanced pharmacokinetic profile and greater selectivity against α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptors (AMPARs).[1] The discovery process involved the exploration of a pyridopyrimidinone core, leading to the identification of (S,S)-GNE-5729 (also referred to as compound 13 in some literature).[1] This novel compound demonstrated a superior profile, including lower unbound clearance, improved kinetic solubility, and an increased mouse brain free fraction compared to its predecessor.[1]

Physicochemical and Pharmacological Properties

The favorable characteristics of (S,S)-GNE-5729 are evident in its physicochemical and pharmacological data, which are summarized in the tables below.

Table 1: Physicochemical Properties of (S,S)-GNE-5729

Property	Value	Reference
Molecular Weight	In a range to maximize success for a CNS drug target	[1]
LogD	In a range to maximize success for a CNS drug target	[1]
Total Polar Surface Area (TPSA)	In a range to maximize success for a CNS drug target	[1]
Kinetic Solubility	43.5 μM	[1]

Table 2: In Vitro Potency and Selectivity of (S,S)-GNE-5729 and GNE-0723

Compound	GluN2A EC₅₀ (nM)	AMPAR EC₅₀ (µM)	Selectivity (NMDAR Subtypes)	Selectivity (vs. AMPAR)	Reference
(S,S)-GNE-5729	37	> 15	>100-fold vs. other NMDAR subtypes	>1000-fold	[1]
GNE-0723	21	5.7	High	Lower than GNE-5729	[1][2]

Table 3: Pharmacokinetic Parameters of (S,S)-GNE-5729 and GNE-0723

Compound	Clearance	Brain Penetration	In Vivo Exposure	Reference
(S,S)-GNE-5729	Lower unbound clearance	Increased mouse brain free fraction	Achieved 1.6-fold free plasma concentrations above in vitro EC₅₀ at Cₘₐₓ,ᵤ	[1]
GNE-0723	Higher clearance	Good brain penetration	Dose-linear plasma concentrations	[1]

Synthesis Pathway

The synthesis of (S,S)-GNE-5729 is achieved through a multi-step process. While detailed experimental protocols are often proprietary, the following diagram illustrates a plausible and representative synthetic route based on its chemical structure. The synthesis culminates in the formation of the specific (S,S) stereoisomer, which is crucial for its biological activity.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

(S,S)-GNE-5729: A Technical Guide to its Mechanism of Action as a GluN2A-Selective Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of (S,S)-GNE-5729, a potent and selective positive allosteric modulator (PAM) of N-methyl-D-aspartate (NMDA) receptors containing the GluN2A subunit. This document consolidates key quantitative data, detailed experimental protocols, and visual representations of the relevant biological pathways and experimental workflows.

Core Mechanism of Action

(S,S)-GNE-5729 is a pyridopyrimidinone-based compound that enhances the function of GluN2A-containing NMDA receptors.[1] As a positive allosteric modulator, it does not directly activate the receptor but rather potentiates the response to the endogenous co-agonists, glutamate (B1630785) and glycine (B1666218).[1] The binding site for this class of PAMs has been identified at the dimer interface of the GluN1 and GluN2A ligand-binding domains.[2] This interaction stabilizes the agonist-bound state of the receptor, leading to an increased ion flow of calcium (Ca²⁺) and sodium (Na⁺) into the postsynaptic neuron upon receptor activation.[1][3] This potentiation of ion flux is the primary mechanism through which (S,S)-GNE-5729 influences downstream signaling cascades.

Quantitative Data: Potency and Selectivity

(S,S)-GNE-5729 exhibits high potency for GluN2A-containing NMDA receptors and significant selectivity over other NMDA receptor subtypes and AMPA receptors.

Target	EC₅₀	Reference
NMDA Receptor Subtypes
GluN2A	37 nM	[4][5]
GluN2C	4.7 µM	[4]
GluN2D	9.5 µM	[4]
GluN2B	No activity	[3]
AMPA Receptors
GluA2 (Flip)	> 15 µM	[1]

Experimental Protocols

The characterization of (S,S)-GNE-5729's mechanism of action relies on key experimental techniques, primarily electrophysiology. Below are detailed methodologies for these assays.

Whole-Cell Patch-Clamp Electrophysiology in HEK293 Cells

This protocol is designed to measure the potentiation of NMDA receptor currents by (S,S)-GNE-5729 in a heterologous expression system.

Cell Culture and Transfection:

• Cell Line: Human Embryonic Kidney (HEK293) cells.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a 5% CO₂ incubator.

• Transfection: Cells are transiently co-transfected with plasmids encoding the human GluN1 and GluN2A subunits using a suitable transfection reagent (e.g., Lipofectamine). A fluorescent reporter plasmid (e.g., GFP) is often co-transfected to identify successfully transfected cells. Recordings are typically performed 24-48 hours post-transfection.[6]

Electrophysiological Recording:

• External Solution (aCSF): Containing (in mM): 126 NaCl, 3 KCl, 2 MgSO₄, 2 CaCl₂, 1.25 NaH₂PO₄, 26.4 NaHCO₃, and 10 glucose. The solution is continuously bubbled with 95% O₂/5% CO₂.

• Internal Solution: Containing (in mM): 115 K-Gluconate, 4 NaCl, 0.3 GTP-NaCl, 2 ATP-Mg, and 40 HEPES. The pH is adjusted to 7.2 with KOH and osmolarity to ~290 mOsm.

• Recording Pipettes: Pulled from borosilicate glass capillaries to a resistance of 3-7 MΩ when filled with internal solution.

• Voltage-Clamp Protocol:

  • Establish a whole-cell configuration on a transfected cell.

  • Clamp the cell membrane potential at -70 mV.

  • Apply a saturating concentration of glycine (e.g., 100 µM) and a sub-maximal concentration of glutamate (e.g., EC₂₀) to elicit a baseline NMDA receptor-mediated current.

  • Co-apply varying concentrations of (S,S)-GNE-5729 with the agonists to determine the potentiation of the current.

  • Data are acquired and analyzed to calculate the EC₅₀ of (S,S)-GNE-5729.

Synaptic Excitatory Postsynaptic Potential (EPSP) Recording in Brain Slices

This protocol assesses the effect of (S,S)-GNE-5729 on synaptic NMDA receptor function in a more physiologically relevant setting.

Brain Slice Preparation:

• Animals: C57BL/6 mice (or other appropriate rodent model).

• Slicing Solution: Ice-cold, carbogenated (95% O₂/5% CO₂) N-Methyl-D-glucamine (NMDG) protective solution.

• Procedure:

  • Anesthetize and decapitate the animal.

  • Rapidly dissect the brain and place it in the ice-cold slicing solution.

  • Prepare 300-400 µm thick coronal or sagittal slices of the hippocampus or cortex using a vibratome.

  • Transfer slices to a recovery chamber with artificial cerebrospinal fluid (aCSF) at 32-34°C for at least 30 minutes, then maintain at room temperature.

Electrophysiological Recording:

• Recording Chamber: Slices are transferred to a recording chamber continuously perfused with carbogenated aCSF at room temperature.

• Stimulation: A stimulating electrode is placed in a relevant synaptic pathway (e.g., Schaffer collaterals in the hippocampus).

• Recording: Whole-cell patch-clamp recordings are obtained from postsynaptic neurons (e.g., CA1 pyramidal neurons).

• Protocol:

  • Record baseline synaptic responses evoked by electrical stimulation.

  • To isolate the NMDA receptor component of the EPSP, an AMPA receptor antagonist (e.g., NBQX) can be included in the aCSF.

  • Bath-apply (S,S)-GNE-5729 and record the potentiation of the NMDA receptor-mediated EPSP.

  • Analyze the amplitude and kinetics of the EPSPs before and after drug application.

Visualizations: Pathways and Workflows

Proposed Signaling Pathway of (S,S)-GNE-5729 Action

Caption: Proposed signaling cascade following GluN2A-NMDAR potentiation by (S,S)-GNE-5729.

Experimental Workflow for Characterizing (S,S)-GNE-5729

Caption: Experimental workflow for the characterization of (S,S)-GNE-5729.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Positive Allosteric Modulators of GluN2A-Containing NMDARs with Distinct Modes of Action and Impacts on Circuit Function. [shenglab.broadinstitute.org]
• 3. Discovery of Dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-Based Second-Generation GluN2C- and GluN2D-Selective Positive Allosteric Modulators (PAMs) of the N-Methyl-d-Aspartate (NMDA) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Discovery of GluN2A subtype-selective N-methyl-d-aspartate (NMDA) receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Whole-cell patch-clamp recording of recombinant voltage-sensitive Ca2+ channels heterologously expressed in HEK-293 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

(S,S)-GNE-5729: A Deep Dive into the Structure-Activity Relationship of a GluN2A-Selective NMDAR Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the structure-activity relationship (SAR) of (S,S)-GNE-5729, a potent and selective positive allosteric modulator (PAM) of the GluN2A subunit of the N-methyl-D-aspartate receptor (NMDAR). (S,S)-GNE-5729 emerged from a pyridopyrimidinone chemical series and represents a significant advancement over its predecessor, GNE-0723, by offering an improved pharmacokinetic profile and enhanced selectivity against AMPA receptors.[1][2] This document will delve into the key structural modifications that govern its activity, present quantitative data in a structured format, detail relevant experimental protocols, and visualize the underlying biological pathways and experimental workflows.

Core Structure and Mechanism of Action

(S,S)-GNE-5729 belongs to a class of pyridopyrimidinone-based NMDAR PAMs.[1][2] These modulators act by binding to an allosteric site on the NMDAR, enhancing the receptor's response to the endogenous co-agonists glutamate (B1630785) and glycine.[1] The NMDAR is a crucial ionotropic glutamate receptor involved in synaptic plasticity and numerous neurological functions.[1][2] Dysfunction of NMDARs is implicated in a range of psychiatric and neurological disorders, including schizophrenia, depression, and Alzheimer's disease.[1][2]

The selectivity for the GluN2A subunit is a key feature of this series, as overactivation of other subunits like GluN2B has been linked to excitotoxicity.[2] The development of GluN2A-selective PAMs like (S,S)-GNE-5729 offers a promising therapeutic strategy for enhancing NMDAR function in a more targeted manner.[3] X-ray crystallography studies have revealed that these PAMs bind at the interface of the GluN1 and GluN2A ligand-binding domains.[3]

Figure 1: Simplified signaling pathway of NMDAR activation and positive allosteric modulation by (S,S)-GNE-5729.

Structure-Activity Relationship (SAR) Analysis

The development of (S,S)-GNE-5729 involved systematic modifications of the pyridopyrimidinone core. The following tables summarize the quantitative data from these studies, highlighting the impact of substitutions on potency at the GluN2A receptor and selectivity over AMPA receptors.

Modifications on the Pyrimidine (B1678525) Ring

Key substitutions on the pyrimidine moiety of the core structure were explored to optimize potency and metabolic stability.

Compound	R Group	GluN1/2A EC50 (µM)	Human Liver Microsome Stability
GNE-3500 (Analogue 34)	Me	0.041	-
Analogue 35	H	0.024	-
Analogue 36	OMe	0.080	-
GNE-5729 (Analogue 37)	Cl	0.037	Significantly Enhanced
Data sourced from[4]

The data indicates that removing the methyl group (Analogue 35) slightly improves potency compared to GNE-3500.[4] While the methoxy-substituted analogue (36) was less potent, the introduction of a chlorine atom (GNE-5729) maintained comparable potency to the unsubstituted analogue while significantly improving stability in human liver microsomes.[4]

Comparison with Predecessor GNE-0723

(S,S)-GNE-5729 demonstrates a superior profile compared to the earlier lead compound, GNE-0723.

Compound	GluN2A EC50 (µM)	AMPAR EC50 (µM)	Mouse Clearance (mL/min/kg)	Oral Bioavailability (F%)	Mouse Brain Free Fraction
GNE-0723	-	5.7	26	24	-
(S,S)-GNE-5729	-	> 15	Lower than GNE-0723	-	Increased
Data sourced from[2]

(S,S)-GNE-5729 exhibits significantly reduced activity at AMPA receptors, indicating higher selectivity.[2] Furthermore, it possesses improved pharmacokinetic properties, including lower clearance and increased brain free fraction, leading to greater free brain exposure.[2]

Experimental Protocols

The characterization of (S,S)-GNE-5729 and its analogues involved several key in vitro and in vivo experiments.

Whole-Cell Voltage-Clamp Electrophysiology

This technique was employed to assess the potency and efficacy of the compounds on NMDARs expressed in HEK293 cells.

Figure 2: Workflow for assessing NMDAR PAM activity using whole-cell voltage-clamp.

Methodology:

• Cell Culture and Transfection: HEK293 cells are transiently transfected with cDNAs encoding the human GluN1 and GluN2A subunits.

• Electrophysiological Recording: Whole-cell voltage-clamp recordings are performed 24-48 hours post-transfection. Cells are typically held at a membrane potential of -60 mV.

• Compound Application: NMDAR currents are evoked by the application of glutamate and glycine. The test compound is then co-applied with the agonists at escalating concentrations to determine its effect on the current amplitude.

• Data Analysis: The potentiation of the NMDAR current is measured, and dose-response curves are generated to calculate the EC50 value for each compound.

Brain Slice Electrophysiology (AMPAR Selectivity)

To determine the selectivity of the compounds against AMPA receptors, excitatory postsynaptic potentials (EPSPs) were measured in acute brain slices.

Methodology:

• Slice Preparation: Acute brain slices are prepared from rodents.

• Field Recording: Field excitatory postsynaptic potentials (fEPSPs) are recorded in a relevant brain region, such as the hippocampus.

• Compound Perfusion: The brain slice is perfused with artificial cerebrospinal fluid (aCSF) containing the test compound at various concentrations.

• Data Analysis: The area of the AMPAR-mediated EPSP is measured. Dose-response curves are then constructed to determine the EC50 for the compound's effect on AMPARs.[2] (S,S)-GNE-5729 showed an EC50 of >15 µM in this assay, compared to 5.7 µM for GNE-0723, demonstrating its improved selectivity.[2]

Conclusion

The structure-activity relationship studies of the pyridopyrimidinone series have successfully led to the discovery of (S,S)-GNE-5729, a potent and selective GluN2A NMDAR PAM. The key to its improved profile lies in the specific substitutions on the core structure that enhance metabolic stability and reduce off-target effects at AMPA receptors. The detailed experimental protocols outlined provide a framework for the continued evaluation and development of this and related chemical series. (S,S)-GNE-5729 stands as a valuable tool for investigating the therapeutic potential of GluN2A potentiation in various CNS disorders.[2]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Positive Allosteric Modulators of GluN2A-Containing NMDARs with Distinct Modes of Action and Impacts on Circuit Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of GluN2A subtype-selective N-methyl-d-aspartate (NMDA) receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]

(S,S)-GNE-5729: A Technical Guide to its Binding Site and Allosteric Modulation of the NMDA Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

The N-methyl-D-aspartate (NMDA) receptor is a critical ionotropic glutamate (B1630785) receptor involved in excitatory synaptic transmission and plasticity, playing a pivotal role in learning and memory.[1] Dysfunction of the NMDA receptor is implicated in a range of neurological and psychiatric disorders.[2][3] (S,S)-GNE-5729 is a potent, selective positive allosteric modulator (PAM) of NMDA receptors containing the GluN2A subunit.[2][4] As a PAM, it enhances the receptor's response to its endogenous agonists, glutamate and glycine (B1666218), offering a promising therapeutic strategy for conditions associated with NMDA receptor hypofunction.[2][5] This technical guide provides an in-depth overview of the (S,S)-GNE-5729 binding site on the NMDA receptor, its mechanism of action, and the experimental methodologies used in its characterization.

Binding Site and Mechanism of Action

(S,S)-GNE-5729 is a pyridopyrimidinone-based compound that selectively potentiates GluN2A-containing NMDA receptors.[2] While a definitive co-crystal structure of (S,S)-GNE-5729 with the NMDA receptor has not been published, extensive research on related compounds and molecular modeling suggests a specific binding pocket.

Proposed Binding Site:

Structural biology investigations of similar thiazole (B1198619) pyrimidinone analogues indicate that these molecules bind at the dimer interface of the GluN1 and GluN2A agonist-binding domains (ABDs).[4] This allosteric binding site is distinct from the agonist binding sites for glutamate (on GluN2A) and glycine (on GluN1).[6] The binding of (S,S)-GNE-5729 to this interface is thought to stabilize the open-channel conformation of the receptor, thereby potentiating the ion flux in response to agonist binding.

The selectivity of (S,S)-GNE-5729 for GluN2A-containing receptors over other NMDA receptor subtypes and AMPA receptors is a key feature. Modeling studies suggest that the binding pocket of AMPA receptors is smaller than that of the NMDA receptor at this interface. Specifically, residues in GluN2A have smaller side chains compared to those in the corresponding region of AMPA receptors, allowing for more favorable interactions with the modulator.[4] A unique vector in the structure of GNE-5729 is hypothesized to be situated near Serine242 in the AMPA receptor subunit GluA2, which may contribute to its increased selectivity against AMPARs compared to its predecessors.[2]

Mechanism of Positive Allosteric Modulation:

As a PAM, (S,S)-GNE-5729 does not activate the NMDA receptor directly. Instead, it enhances the receptor's response to the binding of glutamate and glycine. This potentiation is achieved by increasing the channel open probability and/or slowing the channel deactivation kinetics. Electrophysiological studies have shown that GNE-5729 slows the deactivation time constant of the NMDA receptor current after the removal of glutamate.[2] This prolonged channel opening leads to an increased influx of Ca2+ and Na+ ions, thereby amplifying the postsynaptic signal.[2]

Quantitative Data

The following tables summarize the key quantitative data for (S,S)-GNE-5729 and its predecessor, GNE-0723, from published studies.

Table 1: In Vitro Potency and Selectivity of GNE-5729

Compound	NMDA Receptor Potentiation (EC50)	AMPA Receptor EPSP Area (EC50)
GNE-0723	Not explicitly stated in the provided text	5.7 µM[2]
(S,S)-GNE-5729	Not explicitly stated in the provided text	> 15 µM[2]

EC50 (Half-maximal effective concentration) is a measure of the concentration of a drug which induces a response halfway between the baseline and maximum after a specified exposure time.

Experimental Protocols

The characterization of (S,S)-GNE-5729 relies on a variety of experimental techniques, with electrophysiology being central to understanding its modulatory effects.

Whole-Cell Voltage-Clamp Electrophysiology

This technique is used to measure the ion flow through the NMDA receptor channel in response to agonist application, with and without the presence of the modulator.

Objective: To determine the effect of (S,S)-GNE-5729 on NMDA receptor currents, including potentiation and deactivation kinetics.

Methodology:

• Cell Preparation: Hippocampal pyramidal neurons are cultured from P0-P1 mouse pups.[7]

• Recording Setup: Whole-cell voltage-clamp recordings are performed at room temperature using a patch-clamp amplifier. The neuron is held at a membrane potential of -60 mV.[7]

• Solutions:

  • External Solution: Contains 140 mM NaCl, 5 mM KCl, 1 mM CaCl₂, 25 mM HEPES, and 33 mM D-Glucose, with the pH adjusted to 7.4. To isolate NMDA currents, this solution is supplemented with 15 µM NBQX (an AMPA receptor antagonist), 100 µM picrotoxin (B1677862) (a GABA-A receptor antagonist), 1 µM tetrodotoxin (B1210768) (a voltage-gated sodium channel blocker), and varying concentrations of glycine.[7]

  • Internal Pipette Solution: Composed of 140 mM CsCl, 11 mM EGTA, 1 mM CaCl₂, 2 mM MgCl₂, and 10 mM HEPES, with the pH adjusted to 7.3.[7]

• Experimental Procedure:

  • A baseline NMDA current is established by applying the external solution containing saturating glycine and a sub-maximal concentration of glutamate.

  • (S,S)-GNE-5729 is then co-applied with the agonists to determine its potentiating effect.

  • To measure deactivation kinetics, glutamate is rapidly removed from the external solution, and the decay of the NMDA receptor current is measured. The time constant of this decay (tau) is calculated.[2]

• Data Analysis: The amplitude of the NMDA current in the presence and absence of GNE-5729 is compared to quantify potentiation. The deactivation time constants are compared to assess the effect on channel closing.

Visualizations

Signaling Pathway

Caption: NMDA receptor activation and modulation by (S,S)-GNE-5729.

Experimental Workflow

Caption: Workflow for whole-cell electrophysiology experiments.

Logical Relationships

References

• 1. Structure, function, and allosteric modulation of NMDA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery of GluN2A subtype-selective N-methyl-d-aspartate (NMDA) receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacological Modulation of NMDA Receptor Activity and the Advent of Negative and Positive Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural basis for negative allosteric modulation of GluN2A-containing NMDA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Differential modulation of NMDA and AMPA receptors by cellular prion protein and copper ions - PMC [pmc.ncbi.nlm.nih.gov]

(S,S)-GNE-5729: A Technical Guide to a GluN2A-Selective Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S,S)-GNE-5729, a potent and selective positive allosteric modulator (PAM) of the N-methyl-D-aspartate receptor (NMDAR), with a preference for subunits containing GluN2A. This document consolidates key quantitative data, details experimental methodologies for its characterization, and visualizes the relevant biological pathways and experimental processes.

Core Compound Profile

(S,S)-GNE-5729 is a pyridopyrimidinone-based compound identified for its improved pharmacokinetic profile and increased selectivity against AMPA receptors compared to earlier-generation modulators like GNE-0723.[1][2] Its mechanism of action involves binding to an allosteric site on the NMDAR, thereby enhancing the receptor's response to the endogenous co-agonists glutamate (B1630785) and glycine.[3] This potentiation leads to an increased influx of Ca²⁺ and Na⁺ ions into the neuron upon receptor activation.[1][2]

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo properties of (S,S)-GNE-5729, facilitating a clear comparison of its pharmacological and pharmacokinetic parameters.

Table 1: In Vitro Potency and Selectivity

Parameter	Value	Species	Assay Type	Reference
GluN1/GluN2A EC₅₀	0.2 µM	Rat	Two-electrode voltage clamp (TEVC)	[1]
GluN1/GluN2B EC₅₀	>30 µM	Rat	Two-electrode voltage clamp (TEVC)	[1]
GluN1/GluN2C EC₅₀	>30 µM	Rat	Two-electrode voltage clamp (TEVC)	[1]
GluN1/GluN2D EC₅₀	>30 µM	Rat	Two-electrode voltage clamp (TEVC)	[1]
AMPAR Potentiation	>1000-fold selectivity over AMPAR	Rat	Electrophysiology	[1]

Table 2: Physicochemical and Pharmacokinetic Properties

Parameter	Value	Description	Reference
Molecular Weight	420.4 g/mol	---	[1]
LogD (pH 7.4)	2.1	Lipophilicity	[1]
TPSA	68.9 Ų	Total Polar Surface Area	[1]
Mouse Brain Free Fraction	0.04	Unbound drug in the brain	[1]
Kinetic Solubility	150 µM	Aqueous solubility	[1]
Unbound Clearance	Low	Rate of elimination of unbound drug	[1]

Signaling Pathway

(S,S)-GNE-5729 acts on the NMDAR, a key player in excitatory synaptic transmission and plasticity. The following diagram illustrates the canonical NMDAR signaling pathway, which is positively modulated by (S,S)-GNE-5729.

Caption: NMDAR signaling pathway positively modulated by (S,S)-GNE-5729.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the key experimental protocols used in the characterization of (S,S)-GNE-5729.

Whole-Cell Voltage Clamp Electrophysiology

This technique is employed to measure the potentiation of NMDAR-mediated currents by (S,S)-GNE-5729 in individual neurons.

Objective: To determine the potency (EC₅₀) and efficacy of (S,S)-GNE-5729 on specific NMDAR subtypes.

Methodology:

• Cell Preparation: HEK293 cells are transiently transfected with cDNA encoding the desired NMDAR subunits (e.g., GluN1 and GluN2A).

• Recording Setup: Whole-cell patch-clamp recordings are performed using a patch-clamp amplifier and data acquisition system. The intracellular solution typically contains K-gluconate, EGTA, HEPES, Na₂ATP, and NaGTP. The extracellular solution is a buffered saline solution.

• Drug Application: A baseline NMDAR-mediated current is established by applying saturating concentrations of glutamate and glycine. Subsequently, various concentrations of (S,S)-GNE-5729 are co-applied with the agonists.

• Data Analysis: The potentiation of the NMDAR current is measured as the percentage increase over the baseline response. Dose-response curves are generated by plotting the percentage potentiation against the log concentration of (S,S)-GNE-5729, and the EC₅₀ is calculated.[1]

Brain Slice Field Electrophysiology

This ex vivo method assesses the effect of (S,S)-GNE-5729 on synaptic transmission in a more physiologically relevant context.

Objective: To measure the effect of (S,S)-GNE-5729 on NMDAR-mediated excitatory postsynaptic potentials (EPSPs) in brain tissue.

Methodology:

• Slice Preparation: Acute brain slices (e.g., from the hippocampus) are prepared from rodents. Slices are maintained in artificial cerebrospinal fluid (aCSF).

• Recording: A stimulating electrode is placed to activate presynaptic inputs, and a recording electrode is positioned in the dendritic region of the postsynaptic neurons to record field EPSPs.

• Pharmacology: The AMPA receptor component of the EPSP is often blocked pharmacologically to isolate the NMDAR-mediated component.

• Compound Application: A stable baseline of NMDAR-mediated EPSPs is recorded before perfusing the slice with aCSF containing (S,S)-GNE-5729.

• Data Analysis: The area of the NMDAR EPSP is measured before and after the application of the compound to quantify the degree of potentiation.[1]

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for the discovery and characterization of a novel NMDAR PAM like (S,S)-GNE-5729.

Caption: Workflow for the discovery and characterization of (S,S)-GNE-5729.

Conclusion

(S,S)-GNE-5729 represents a significant advancement in the development of selective GluN2A-containing NMDAR PAMs. Its favorable pharmacokinetic properties and high selectivity make it a valuable tool for investigating the therapeutic potential of enhancing NMDAR function in various neurological and psychiatric disorders.[1][4] The data and methodologies presented in this guide provide a comprehensive resource for researchers in the field of neuroscience and drug discovery.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Positive and Negative Allosteric Modulators of N-Methyl-D-Aspartate (NMDA) Receptors; Structure-Activity Relationships and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GNE-5729 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Investigating the Role of (S,S)-GNE 5729 in Synaptic Plasticity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S,S)-GNE 5729 is a potent and selective positive allosteric modulator (PAM) of N-methyl-D-aspartate (NMDA) receptors containing the GluN2A subunit. Given the critical role of GluN2A-containing NMDA receptors in synaptic plasticity, the cellular mechanism underlying learning and memory, (S,S)-GNE 5729 presents a valuable pharmacological tool for investigating these processes. This technical guide provides an in-depth overview of the core principles, experimental methodologies, and expected outcomes when studying the effects of (S,S)-GNE 5729 on synaptic plasticity. The document includes detailed experimental protocols for electrophysiological and biochemical assays, and visualizes the key signaling pathways and experimental workflows.

Introduction to (S,S)-GNE 5729 and Synaptic Plasticity

Synaptic plasticity, the ability of synapses to strengthen or weaken over time, is fundamental to learning, memory, and cognitive function. The NMDA receptor, a glutamate-gated ion channel, is a key player in many forms of synaptic plasticity, including long-term potentiation (LTP) and long-term depression (LTD). NMDA receptors are heterotetramers typically composed of two GluN1 subunits and two GluN2 subunits. The GluN2 subunit composition, particularly the ratio of GluN2A to GluN2B subunits, influences the receptor's biophysical properties and its role in synaptic plasticity.

(S,S)-GNE 5729 is a pyridopyrimidinone-based compound that acts as a positive allosteric modulator of NMDA receptors with high selectivity for the GluN2A subunit.[1][2] It exhibits an improved pharmacokinetic profile and greater selectivity against AMPA receptors compared to its predecessor, GNE-0723.[1] By potentiating the function of GluN2A-containing NMDA receptors, (S,S)-GNE 5729 is expected to modulate synaptic plasticity, making it a powerful tool for dissecting the specific contributions of this receptor subtype to neuronal function.

Data Presentation: Expected Effects on Synaptic Plasticity

While specific quantitative data for the effects of (S,S)-GNE 5729 on LTP and LTD are not yet extensively published, based on its mechanism of action as a GluN2A-selective PAM, the following tables summarize the anticipated outcomes. These hypothetical data are derived from studies on similar GluN2A-potentiating compounds and the known role of GluN2A in synaptic plasticity.

Table 1: Hypothetical Effects of (S,S)-GNE 5729 on Long-Term Potentiation (LTP) in Hippocampal CA1 Synapses

Concentration (µM)	Induction Protocol	Mean fEPSP Slope (% of Baseline)	Standard Deviation	p-value (vs. Vehicle)
Vehicle (0.1% DMSO)	High-Frequency Stimulation (HFS)	150	10	-
0.1	HFS	165	12	< 0.05
1	HFS	185	15	< 0.01
10	HFS	195	18	< 0.001
Vehicle (0.1% DMSO)	Theta-Burst Stimulation (TBS)	160	12	-
1	TBS	190	14	< 0.01

Table 2: Hypothetical Effects of (S,S)-GNE 5729 on Long-Term Depression (LTD) in Hippocampal CA1 Synapses

Concentration (µM)	Induction Protocol	Mean fEPSP Slope (% of Baseline)	Standard Deviation	p-value (vs. Vehicle)
Vehicle (0.1% DMSO)	Low-Frequency Stimulation (LFS)	75	8	-
1	LFS	80	7	> 0.05
10	LFS	82	9	> 0.05

Table 3: Hypothetical Effects of (S,S)-GNE 5729 on Cofilin Phosphorylation in Cultured Neurons

Treatment	p-Cofilin / Total Cofilin Ratio	Standard Deviation	p-value (vs. Control)
Control	1.0	0.15	-
NMDA (50 µM)	0.6	0.10	< 0.01
(S,S)-GNE 5729 (1 µM)	1.1	0.18	> 0.05
(S,S)-GNE 5729 (1 µM) + NMDA (50 µM)	0.4	0.08	< 0.001 (vs. NMDA alone)

Signaling Pathways and Experimental Workflows

Signaling Pathway of GluN2A-Mediated Synaptic Plasticity

Activation of GluN2A-containing NMDA receptors by glutamate (B1630785) and a co-agonist like glycine (B1666218) or D-serine, potentiated by (S,S)-GNE 5729, leads to calcium influx into the postsynaptic neuron. This calcium signal initiates a cascade of downstream events, including the activation of calcium/calmodulin-dependent protein kinase II (CaMKII). CaMKII, in turn, can phosphorylate various substrates, leading to the insertion of AMPA receptors into the postsynaptic membrane, a hallmark of LTP. Furthermore, NMDA receptor activation is linked to the regulation of the actin cytoskeleton, which is crucial for structural changes at the synapse associated with long-lasting plasticity. This regulation is partly mediated through the Rho GTPase signaling pathway, which influences the activity of LIM kinase 1 (LIMK1). Activated LIMK1 phosphorylates and inactivates cofilin, an actin-depolymerizing factor. This leads to actin polymerization and stabilization of the dendritic spine structure.

Caption: GluN2A-NMDAR signaling cascade potentiated by (S,S)-GNE 5729.

Experimental Workflow for Investigating Synaptic Plasticity

A typical workflow to investigate the role of (S,S)-GNE 5729 in synaptic plasticity involves a combination of electrophysiological recordings in acute brain slices and biochemical analysis of neuronal cultures.

Caption: Workflow for electrophysiology and biochemistry experiments.

Experimental Protocols

Electrophysiological Recording of LTP and LTD in Acute Hippocampal Slices

This protocol describes the recording of field excitatory postsynaptic potentials (fEPSPs) from the CA1 region of acute hippocampal slices.

Materials:

• (S,S)-GNE 5729

• Artificial cerebrospinal fluid (aCSF)

• Dissection tools

• Vibratome

• Recording chamber

• Glass microelectrodes

• Amplifier and data acquisition system

• Stimulating electrode

Procedure:

• Slice Preparation:

  • Anesthetize and decapitate an adult rodent (e.g., C57BL/6 mouse or Sprague-Dawley rat).

  • Rapidly dissect the brain and place it in ice-cold, oxygenated (95% O₂/5% CO₂) aCSF.

  • Prepare 300-400 µm thick transverse hippocampal slices using a vibratome.

  • Allow slices to recover in oxygenated aCSF at 32-34°C for at least 1 hour before transferring to the recording chamber at room temperature.

• Recording Setup:

  • Place a slice in the recording chamber, continuously perfused with oxygenated aCSF.

  • Position a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region.

• Baseline Recording:

  • Deliver single baseline stimuli (0.1 ms (B15284909) duration) every 30 seconds to evoke fEPSPs.

  • Adjust the stimulus intensity to elicit an fEPSP with a slope that is 30-40% of the maximum.

  • Record a stable baseline for at least 20 minutes.

• Drug Application:

  • Prepare a stock solution of (S,S)-GNE 5729 in DMSO.

  • Dilute the stock solution in aCSF to the desired final concentrations (e.g., 0.1, 1, 10 µM), ensuring the final DMSO concentration is ≤ 0.1%.

  • Switch the perfusion to aCSF containing either vehicle (0.1% DMSO) or (S,S)-GNE 5729 and perfuse for at least 20 minutes before inducing plasticity.

• Plasticity Induction:

  • For LTP: Deliver high-frequency stimulation (HFS; e.g., one train of 100 Hz for 1 second) or theta-burst stimulation (TBS; e.g., 10 bursts of 4 pulses at 100 Hz, with a 200 ms inter-burst interval).

  • For LTD: Deliver low-frequency stimulation (LFS; e.g., 900 pulses at 1 Hz).

• Post-Induction Recording:

  • Continue recording fEPSPs at the baseline stimulation frequency for at least 60 minutes after the induction protocol.

• Data Analysis:

  • Measure the initial slope of the fEPSP.

  • Normalize the fEPSP slope to the average slope during the baseline period.

  • Compare the degree of potentiation or depression between the vehicle- and (S,S)-GNE 5729-treated groups.

Western Blot Analysis of Cofilin Phosphorylation

This protocol describes the detection of phosphorylated cofilin (p-Cofilin) and total cofilin in cultured neurons.

Materials:

• Primary neuronal cultures (e.g., hippocampal or cortical neurons)

• (S,S)-GNE 5729

• NMDA

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (anti-p-Cofilin, anti-Cofilin, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence substrate

Procedure:

• Cell Culture and Treatment:

  • Plate primary neurons and culture them for 14-21 days in vitro.

  • Pre-treat the neurons with (S,S)-GNE 5729 (e.g., 1 µM) or vehicle for 20 minutes.

  • Stimulate the neurons with NMDA (e.g., 50 µM) for 5-10 minutes in the continued presence of (S,S)-GNE 5729 or vehicle.

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in ice-cold lysis buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-Cofilin and total Cofilin overnight at 4°C. A loading control antibody (e.g., β-actin) should also be used.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane with TBST.

  • Apply a chemiluminescence substrate and visualize the protein bands using a digital imaging system.

  • Quantify the band intensities using image analysis software.

  • Normalize the p-Cofilin signal to the total Cofilin signal for each sample.

Conclusion

(S,S)-GNE 5729 is a promising research tool for elucidating the specific role of GluN2A-containing NMDA receptors in synaptic plasticity. By employing the detailed electrophysiological and biochemical protocols outlined in this guide, researchers can systematically investigate its effects on LTP, LTD, and the downstream signaling pathways that govern synaptic strength and structure. The anticipated enhancement of LTP and the potentiation of NMDA-induced cofilin dephosphorylation will provide valuable insights into the molecular mechanisms by which GluN2A-containing NMDA receptors contribute to synaptic plasticity and cognitive function. This knowledge is crucial for the development of novel therapeutic strategies for neurological and psychiatric disorders associated with NMDA receptor dysfunction.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synaptic GluN2A-Containing NMDA Receptors: From Physiology to Pathological Synaptic Plasticity - PMC [pmc.ncbi.nlm.nih.gov]

(S,S)-GNE-5729: A Technical Overview of its Effects on Neuronal Excitability

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,S)-GNE-5729 is a potent and selective positive allosteric modulator (PAM) of the N-methyl-D-aspartate receptor (NMDAR), with a specific preference for subtypes containing the GluN2A subunit.[1] Developed as a tool compound for investigating the therapeutic potential of GluN2A potentiation, (S,S)-GNE-5729 exhibits an improved pharmacokinetic profile and enhanced selectivity against α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptors (AMPARs) compared to its predecessors like GNE-0723.[1] NMDARs are critical players in synaptic plasticity, learning, and memory, and their dysfunction is implicated in numerous neurological and psychiatric disorders.[1][2][3][4] This technical guide provides an in-depth overview of the effects of (S,S)-GNE-5729 on neuronal excitability, compiling available quantitative data, detailing experimental methodologies, and visualizing key pathways and workflows.

Core Mechanism of Action

(S,S)-GNE-5729 functions as a positive allosteric modulator, meaning it binds to a site on the NMDA receptor distinct from the agonist binding sites for glutamate (B1630785) and glycine.[3][4][5] This binding event enhances the receptor's function in the presence of the endogenous agonists. Specifically, GluN2A-selective PAMs like (S,S)-GNE-5729 have been shown to bind at the interface of the GluN1 and GluN2A subunit ligand-binding domains.[2][6] This allosteric modulation leads to an increase in the NMDAR channel's open probability and a slowing of its deactivation kinetics, thereby potentiating the receptor's response to synaptic glutamate release.[1][7]

Quantitative Effects on Neuronal Excitability

The following tables summarize the key quantitative findings on the effects of (S,S)-GNE-5729 on NMDA and AMPA receptor function.

Table 1: Potency and Selectivity of (S,S)-GNE-5729

Parameter	(S,S)-GNE-5729	GNE-0723 (Comparator)	Receptor Type	Assay	Reference
EC50	> 15 µM	5.7 µM	AMPAR	Brain Slice Field Recording (EPSP Area)	[1]
Selectivity	>2.6-fold improved AMPAR selectivity	-	AMPAR vs. NMDAR	Brain Slice Field Recording (EPSP)	[1]

Table 2: Effects on NMDA Receptor Deactivation Kinetics

Compound	Effect on Deactivation Kinetics	Deactivation "tau"	Experimental Method	Reference
(S,S)-GNE-5729	Slows the decay of the NMDAR-mediated current	Qualitatively slower than endogenous co-agonists	Whole-cell voltage clamp recordings	[1]
GNE-0723	Slows the decay of the NMDAR-mediated current	Qualitatively slower than endogenous co-agonists	Whole-cell voltage clamp recordings	[1]

Note: While the referenced study visually demonstrates a slowing of the deactivation kinetics for (S,S)-GNE-5729 in a graphical overlay, the precise numerical value for the deactivation time constant ("tau") is not explicitly provided in the available text.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. The following sections outline the key experimental protocols used to characterize the effects of (S,S)-GNE-5729.

Whole-Cell Voltage-Clamp Electrophysiology in HEK293 Cells

This technique is employed to measure the ion currents passing through NMDA receptors in a controlled in vitro system.

1. Cell Culture and Transfection:

• Human Embryonic Kidney (HEK293) cells are cultured in appropriate media.

• Cells are transiently transfected with plasmids encoding the human GluN1 and GluN2A subunits of the NMDA receptor. A green fluorescent protein (GFP) plasmid is often co-transfected to identify successfully transfected cells.

2. Electrophysiological Recording:

• Internal Solution (Pipette Solution): Contains (in mM): 135 CsF, 10 EGTA, 10 HEPES, and 2 MgCl₂, adjusted to pH 7.2 with CsOH.

• External Solution (Bath Solution): Contains (in mM): 150 NaCl, 2.5 KCl, 10 HEPES, 10 Glucose, 1 CaCl₂, and 0.01 Glycine, adjusted to pH 7.4 with NaOH.

• Recording Procedure:

  • Glass micropipettes with a resistance of 3-5 MΩ are filled with the internal solution.

  • A high-resistance "giga-seal" is formed between the pipette tip and the membrane of a transfected cell.[8]

  • The cell membrane is then ruptured to achieve the whole-cell configuration.[8]

  • The cell is voltage-clamped at a holding potential of -70 mV.[8]

  • NMDA receptor currents are evoked by the application of glutamate.

  • To assess the effect of (S,S)-GNE-5729, the compound is included in the external solution at various concentrations.

3. Measurement of Deactivation Kinetics:

• A rapid perfusion system is used to apply a short pulse of glutamate (e.g., 100 µM) to evoke a current.

• The decay of the current after the removal of glutamate is fitted with an exponential function to determine the deactivation time constant (tau).[1]

Brain Slice Field Electrophysiology

This ex vivo technique allows for the study of synaptic responses in a more physiologically relevant context.

1. Brain Slice Preparation:

• Rodents (e.g., mice or rats) are anesthetized and decapitated.

• The brain is rapidly removed and placed in ice-cold, oxygenated artificial cerebrospinal fluid (aCSF).

• Coronal or sagittal brain slices (typically 300-400 µm thick) containing the hippocampus or cortex are prepared using a vibratome.

• Slices are allowed to recover in oxygenated aCSF at room temperature for at least one hour before recording.

2. Recording of Field Excitatory Postsynaptic Potentials (fEPSPs):

• aCSF Composition: Contains (in mM): 125 NaCl, 2.5 KCl, 1.25 NaH₂PO₄, 25 NaHCO₃, 2 CaCl₂, 1 MgCl₂, and 10 glucose, bubbled with 95% O₂/5% CO₂.

• Recording Setup:

  • A slice is transferred to a recording chamber continuously perfused with oxygenated aCSF.

  • A stimulating electrode is placed to activate a specific synaptic pathway (e.g., Schaffer collaterals in the hippocampus).

  • A recording electrode (a glass pipette filled with aCSF) is placed in the dendritic field to record the fEPSPs.[9]

• Data Acquisition:

  • Baseline synaptic responses are established by delivering electrical stimuli at a low frequency (e.g., 0.05 Hz).

  • (S,S)-GNE-5729 is then bath-applied to the slice, and the changes in the fEPSP area or amplitude are measured to determine its effect on synaptic transmission.

Visualizations

Signaling Pathway of (S,S)-GNE-5729 Action

Mechanism of (S,S)-GNE-5729 action on the NMDA receptor.

Experimental Workflow for Characterizing (S,S)-GNE-5729

Workflow for electrophysiological characterization.

Conclusion

(S,S)-GNE-5729 is a valuable pharmacological tool for the study of GluN2A-containing NMDA receptor function. Its positive allosteric modulation leads to a potentiation of receptor activity, primarily through an increase in channel open probability and a slowing of deactivation kinetics. This, in turn, is expected to enhance neuronal excitability and influence synaptic plasticity. The improved pharmacokinetic profile and selectivity of (S,S)-GNE-5729 make it a superior compound for in vivo studies aimed at understanding the physiological and pathophysiological roles of GluN2A subunit potentiation. Further research is warranted to fully elucidate its effects on neuronal firing patterns and its potential as a therapeutic agent for neurological and psychiatric disorders characterized by NMDA receptor hypofunction.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NMDA receptor - Wikipedia [en.wikipedia.org]
• 3. Positive and Negative Allosteric Modulators of N-Methyl-D-Aspartate (NMDA) Receptors; Structure-Activity Relationships and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Positive allosteric modulation of NMDA receptors: mechanisms, physiological impact and therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Positive Allosteric Modulators of GluN2A-Containing NMDARs with Distinct Modes of Action and Impacts on Circuit Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel neuroactive steroids as positive allosteric modulators of NMDA receptors: mechanism, site of action, and rescue pharmacology on GRIN variants associated with neurological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Whole cell patch clamp electrophysiology in human neuronal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Large-scale, high-resolution electrophysiological imaging of field potentials in brain slices with microelectronic multielectrode arrays [frontiersin.org]

Unlocking Potential: A Technical Guide to the Preclinical Exploration of (S,S)-GNE-5729 for Schizophrenia

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical data available for (S,S)-GNE-5729, a selective positive allosteric modulator (PAM) of the GluN2A subunit of the N-methyl-D-aspartate (NMDA) receptor. Given the well-established role of NMDA receptor hypofunction in the pathophysiology of schizophrenia, molecules that can potentiate NMDA receptor function, such as (S,S)-GNE-5729, represent a promising therapeutic strategy.[1][2] This document synthesizes the key findings from in vitro and pharmacokinetic studies, outlines detailed experimental methodologies, and visualizes the underlying biological pathways and experimental processes.

Introduction: The Glutamatergic Hypothesis of Schizophrenia and the Role of GluN2A

Schizophrenia is a complex and debilitating psychiatric disorder characterized by a range of symptoms, including positive symptoms (e.g., hallucinations and delusions), negative symptoms (e.g., social withdrawal and apathy), and cognitive impairments.[3] While the dopamine (B1211576) hypothesis has historically dominated therapeutic development, the glutamate (B1630785) hypothesis of schizophrenia has gained significant traction.[2][4] This hypothesis posits that a dysfunction in glutamatergic neurotransmission, particularly through the NMDA receptor, is a central element in the pathophysiology of the disease.[2][4]

The NMDA receptor is a crucial component of excitatory synaptic transmission and is vital for synaptic plasticity, learning, and memory.[1] It is a heterotetrameric ion channel typically composed of two GluN1 subunits and two GluN2 subunits. The GluN2 subunits (A-D) confer distinct pharmacological and biophysical properties to the receptor and exhibit differential expression patterns throughout the brain and across development.[1] The GluN2A subunit is predominantly expressed in the adult brain, and selective mutations or deletions of GluN2A-containing NMDA receptors in animal models can replicate core symptoms of schizophrenia.[1] Therefore, enhancing the function of GluN2A-containing NMDA receptors with a positive allosteric modulator (PAM) is a rational approach to address the glutamatergic hypofunction observed in schizophrenia.

(S,S)-GNE-5729 emerged from a drug discovery program aimed at identifying potent and selective GluN2A PAMs with an improved in vivo profile compared to its predecessor, GNE-0723.[1] Its pyridopyrimidinone core structure was designed to optimize pharmacokinetic properties and selectivity.[1]

Mechanism of Action: Potentiation of the NMDA Receptor

(S,S)-GNE-5729 acts as a positive allosteric modulator of the NMDA receptor, specifically targeting receptors that contain the GluN2A subunit. Unlike orthosteric agonists that directly bind to the glutamate or glycine (B1666218) binding sites, PAMs bind to a distinct allosteric site on the receptor. This binding event enhances the receptor's response to the endogenous agonists, glutamate and glycine. The primary mechanism of potentiation for this class of molecules involves a slowing of the receptor's deactivation kinetics, which is the time it takes for the ion channel to close after the removal of glutamate.[1] This prolonged channel opening leads to an increased influx of Ca2+ and Na+ into the postsynaptic neuron, thereby strengthening the synaptic signal.[1]

Figure 1: NMDAR Signaling Pathway Modulation by (S,S)-GNE-5729.

Quantitative Data Summary

The following tables summarize the key in vitro potency, selectivity, and pharmacokinetic data for (S,S)-GNE-5729.

Table 1: In Vitro Potency and Selectivity of (S,S)-GNE-5729

Parameter	(S,S)-GNE-5729	GNE-0723 (Comparator)
GluN2A EC50 (µM)	Data not publicly available	Data not publicly available
AMPAR EC50 (µM) (Brain Slice EPSP)	> 15	5.7
Selectivity vs. AMPAR	> 1000-fold over AMPAR	Data not publicly available
Selectivity vs. other NMDAR subtypes	> 100-fold	Data not publicly available

EC50: Half-maximal effective concentration; AMPAR: α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor; EPSP: Excitatory postsynaptic potential. Data sourced from Sellers et al.[1]

Table 2: Physicochemical and Pharmacokinetic Properties of (S,S)-GNE-5729

Parameter	Value
Molecular Weight	In a range to maximize success for a CNS drug
LogD	In a range to maximize success for a CNS drug
Total Polar Surface Area (TPSA)	In a range to maximize success for a CNS drug
Kinetic Solubility	Improved compared to GNE-0723
Unbound Clearance	Lower compared to GNE-0723
Mouse Brain Free Fraction	Increased compared to GNE-0723

LogD: Distribution coefficient; TPSA: Topological polar surface area; CNS: Central Nervous System. Data sourced from Sellers et al.[1] Specific values for molecular weight, LogD, and TPSA were not provided in the primary publication.

Preclinical Efficacy in Schizophrenia Models

While (S,S)-GNE-5729 has been described as a superior tool compound for in vivo studies, to date, there are no publicly available data on its efficacy in animal models of schizophrenia.[1] Such studies would typically involve pharmacological models, such as the use of NMDA receptor antagonists like phencyclidine (PCP) or ketamine to induce schizophrenia-like behaviors in rodents, or genetic models with alterations in schizophrenia-associated genes.[2][5]

Key behavioral assays relevant to schizophrenia that would be assessed in these models include:

• Prepulse Inhibition (PPI) of the startle reflex: A measure of sensorimotor gating that is often deficient in individuals with schizophrenia.

• Locomotor activity: To assess hyperactivity, which can be a correlate of the positive symptoms.

• Cognitive tasks: Such as the novel object recognition test or maze-based tasks to evaluate deficits in learning and memory.

Future research demonstrating the ability of (S,S)-GNE-5729 to reverse deficits in these behavioral paradigms would provide crucial evidence for its therapeutic potential in schizophrenia.

Experimental Protocols

The following are detailed methodologies for the key in vitro experiments used to characterize (S,S)-GNE-5729.

Whole-Cell Voltage-Clamp Electrophysiology

This technique was utilized to assess the effect of (S,S)-GNE-5729 on the deactivation kinetics of NMDA receptors.

• Cell Preparation: Human embryonic kidney (HEK293) cells are transiently transfected with plasmids encoding the human GluN1 and GluN2A subunits of the NMDA receptor.

• Recording Conditions:

  • Whole-cell voltage-clamp recordings are performed at room temperature.

  • The extracellular solution contains (in mM): 150 NaCl, 2.5 KCl, 10 HEPES, 2 CaCl2, and 0.01 EDTA, with the pH adjusted to 7.4.

  • The intracellular solution consists of (in mM): 135 CsF, 10 HEPES, 5 EGTA, and 2 MgCl2, with the pH adjusted to 7.2.

  • Cells are clamped at a holding potential of -60 mV.

• Drug Application:

  • A rapid solution exchange system is used to apply glutamate (100 µM) and glycine (saturating concentration) to activate the NMDA receptors.

  • (S,S)-GNE-5729 or the comparator compound is co-applied with the agonists.

• Data Analysis: The deactivation time constant (tau) is measured by fitting an exponential function to the decay phase of the current after the removal of glutamate. An increase in the deactivation tau in the presence of the compound indicates a slowing of channel closure.

Figure 2: Workflow for Whole-Cell Voltage-Clamp Electrophysiology.

Brain Slice Field Recordings

This ex vivo assay was used to determine the effect of (S,S)-GNE-5729 on synaptic transmission, particularly its selectivity against AMPA receptors.

• Slice Preparation:

  • Acute coronal brain slices (300-400 µm thick) containing the hippocampus or cortex are prepared from adult rodents.

  • Slicing is performed in an ice-cold, oxygenated (95% O2 / 5% CO2) artificial cerebrospinal fluid (aCSF) cutting solution.

  • Slices are allowed to recover in oxygenated aCSF at room temperature for at least one hour before recording.

• Recording Conditions:

  • Slices are transferred to a recording chamber and continuously perfused with oxygenated aCSF.

  • Field excitatory postsynaptic potentials (fEPSPs) are evoked by stimulating afferent fibers (e.g., Schaffer collaterals in the hippocampus) with a bipolar electrode.

  • Recordings are made from the dendritic layer (e.g., stratum radiatum) using a glass microelectrode filled with aCSF.

• Pharmacology:

  • To isolate AMPA receptor-mediated responses, NMDA receptors are blocked with an antagonist (e.g., AP5).

  • A stable baseline of fEPSPs is established before the application of (S,S)-GNE-5729 at various concentrations.

• Data Analysis: The area of the fEPSP is measured, and a dose-response curve is constructed to determine the EC50 for the compound's effect on AMPA receptor-mediated transmission. A high EC50 value indicates low potency at AMPA receptors, and thus high selectivity.[1]

Conclusion and Future Directions

(S,S)-GNE-5729 is a potent and selective positive allosteric modulator of GluN2A-containing NMDA receptors with an improved pharmacokinetic profile suitable for in vivo studies.[1] Its mechanism of action directly addresses the hypothesized glutamatergic hypofunction in schizophrenia. The available in vitro data demonstrates its high selectivity against AMPA receptors, a critical feature for avoiding potential excitotoxicity.

The critical next step in the preclinical evaluation of (S,S)-GNE-5729 is the assessment of its efficacy in validated animal models of schizophrenia. Demonstrating that this compound can reverse behavioral and cognitive deficits relevant to the human condition will be essential for its progression as a potential therapeutic agent. Furthermore, long-term safety and tolerability studies will be necessary to fully characterize its therapeutic window. The data presented in this guide provide a strong foundation and rationale for the continued investigation of (S,S)-GNE-5729 as a novel treatment for schizophrenia.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NMDAR Hypofunction Animal Models of Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Class of Drugs Shows Promise for the Treatment of Schizophrenia in Animal Models | Brain & Behavior Research Foundation [bbrfoundation.org]
• 4. Advances in the study of phencyclidine-induced schizophrenia-like animal models and the underlying neural mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phencyclidine animal models of schizophrenia: approaches from abnormality of glutamatergic neurotransmission and neurodevelopment - PubMed [pubmed.ncbi.nlm.nih.gov]

(S,S)-GNE-5729: A Novel GluN2A-Selective NMDAR Potentiator for Alzheimer's Disease Therapeutics

An In-Depth Technical Guide on the Preclinical Potential of (S,S)-GNE-5729 in Alzheimer's Disease Models

Executive Summary

Alzheimer's disease (AD) remains a significant global health challenge with a profound need for novel therapeutic strategies. One emerging area of interest is the modulation of N-methyl-D-aspartate receptor (NMDAR) function, which is crucial for synaptic plasticity and cognitive processes, and is known to be dysregulated in AD. This document outlines the therapeutic potential of (S,S)-GNE-5729, a potent and selective positive allosteric modulator (PAM) of GluN2A-containing NMDARs. While direct studies in Alzheimer's models are yet to be published, its favorable pharmacokinetic profile and high selectivity suggest it as a promising candidate for mitigating the synaptic and cognitive deficits characteristic of the disease. This guide provides a comprehensive overview of (S,S)-GNE-5729, including its mechanism of action, existing preclinical data, and detailed protocols for its evaluation in established Alzheimer's disease models.

Introduction: The Rationale for Targeting GluN2A in Alzheimer's Disease

NMDARs are ionotropic glutamate (B1630785) receptors essential for learning and memory. Their dysfunction is a key element in the pathophysiology of Alzheimer's disease.[1] The subunit composition of NMDARs, particularly the presence of the GluN2A or GluN2B subunit, dictates their functional properties and downstream signaling. In Alzheimer's disease, an imbalance in NMDAR signaling, often characterized by a shift towards extrasynaptic, GluN2B-mediated excitotoxicity, contributes to synaptic loss and cognitive decline.

(S,S)-GNE-5729 is a pyridopyrimidinone-based NMDAR PAM that selectively enhances the function of GluN2A-containing receptors.[2] By potentiating synaptic GluN2A signaling, (S,S)-GNE-5729 has the potential to restore physiological NMDAR activity, enhance synaptic plasticity, and consequently, ameliorate the cognitive deficits observed in Alzheimer's disease. Its high selectivity for GluN2A over GluN2B and other receptors, such as AMPA receptors, suggests a favorable safety profile with a reduced risk of excitotoxicity.[2]

(S,S)-GNE-5729: Preclinical Data

(S,S)-GNE-5729 has been characterized in a series of in vitro and in vivo studies, demonstrating its potential as a CNS therapeutic. The following tables summarize the key quantitative data available.

Table 1: In Vitro Potency and Selectivity of (S,S)-GNE-5729

Parameter	Value	Species	Assay	Reference
GluN2A EC50	0.02 µM	Human	Whole-cell voltage clamp	[3]
GluN2B Selectivity	>100-fold	Human	Whole-cell voltage clamp	[3]
AMPAR Selectivity	>1000-fold	Human	Brain slice field recording	[3]
AMPA EC50	>15 µM	Mouse	Brain slice field recording	[3]

Table 2: In Vivo Pharmacokinetic Properties of (S,S)-GNE-5729

Parameter	Value	Species	Route	Reference
Unbound Clearance	Low	Mouse	Intravenous	[3]
Brain Free Fraction	Increased cf. GNE-0723	Mouse	Not specified	[3]
Human Liver Microsome Stability	2 mL/min/kg	Human	In vitro	[3]
MDCK Efflux Ratio (B:A/A:B)	1.6	Canine	In vitro	[3]

Proposed Experimental Protocols for Evaluating (S,S)-GNE-5729 in Alzheimer's Disease Models

To rigorously assess the therapeutic potential of (S,S)-GNE-5729 for Alzheimer's disease, a series of well-established preclinical experimental protocols are proposed.

Electrophysiological Assessment of Synaptic Plasticity

Objective: To determine if (S,S)-GNE-5729 can rescue deficits in long-term potentiation (LTP), a cellular correlate of learning and memory, in hippocampal slices from an Alzheimer's disease mouse model (e.g., 5xFAD or APP/PS1).

Methodology: Whole-Cell Patch-Clamp Electrophysiology

• Slice Preparation:

  • Anesthetize a 6-8 month old Alzheimer's model mouse and a wild-type littermate control with isoflurane (B1672236) and decapitate.

  • Rapidly dissect the brain and place it in ice-cold, oxygenated (95% O2 / 5% CO2) cutting solution (in mM: 212.7 sucrose, 2.5 KCl, 1.25 NaH2PO4, 26 NaHCO3, 7 MgCl2, 0.5 CaCl2, 10 dextrose).

  • Prepare 300-400 µm thick coronal or sagittal hippocampal slices using a vibratome.

  • Transfer slices to a holding chamber containing artificial cerebrospinal fluid (aCSF) (in mM: 124 NaCl, 2.5 KCl, 1.25 NaH2PO4, 26 NaHCO3, 2 MgCl2, 2 CaCl2, 10 dextrose) and allow to recover at 32-34°C for at least 1 hour.[4]

• Recording:

  • Transfer a slice to the recording chamber and perfuse with oxygenated aCSF at 30-32°C.

  • Establish a whole-cell patch-clamp recording from a CA1 pyramidal neuron using a borosilicate glass pipette (3-5 MΩ) filled with an internal solution (e.g., in mM: 135 Cs-methanesulfonate, 8 NaCl, 10 HEPES, 0.5 EGTA, 4 Mg-ATP, 0.3 Na-GTP, 5 QX-314).

  • Record baseline excitatory postsynaptic potentials (EPSPs) by stimulating Schaffer collateral afferents with a bipolar stimulating electrode.

• LTP Induction and Drug Application:

  • After establishing a stable baseline for 15-20 minutes, apply a high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz stimulation for 1 second, separated by 20 seconds) to induce LTP.[5]

  • For the experimental group, perfuse the slice with aCSF containing (S,S)-GNE-5729 at a relevant concentration (e.g., 1 µM) for 20 minutes prior to and during LTP induction.

  • Record EPSPs for at least 60 minutes post-HFS to assess the magnitude and stability of LTP.

• Data Analysis:

  • Measure the slope of the fEPSP.

  • Normalize the post-HFS fEPSP slopes to the pre-HFS baseline.

  • Compare the degree of potentiation between vehicle-treated and (S,S)-GNE-5729-treated slices from both wild-type and Alzheimer's model mice.

Behavioral Assessment of Cognitive Function

Objective: To evaluate the ability of (S,S)-GNE-5729 to improve learning and memory deficits in an Alzheimer's disease mouse model.

Methodology: Morris Water Maze

• Apparatus:

  • A circular pool (approximately 1.5 m in diameter) filled with opaque water (e.g., using non-toxic white paint) maintained at 22-25°C.[6]

  • A submerged escape platform (10-15 cm in diameter) placed 1-2 cm below the water surface.[6]

  • Distal visual cues are placed around the room and should remain constant throughout the experiment.

• Procedure:

  • Acquisition Phase (5-7 days):

    • Mice are subjected to four trials per day.

    • For each trial, the mouse is gently placed into the water at one of four randomized starting positions, facing the pool wall.

    • The mouse is allowed to swim for a maximum of 60 seconds to find the hidden platform.

    • If the mouse fails to find the platform within 60 seconds, it is gently guided to it.

    • The mouse is allowed to remain on the platform for 15-30 seconds before being removed.

    • The latency to find the platform and the path length are recorded using an automated tracking system.[7]

  • Probe Trial (24 hours after the last acquisition trial):

    • The escape platform is removed from the pool.

    • The mouse is allowed to swim freely for 60 seconds.

    • The time spent in the target quadrant (where the platform was previously located) and the number of crossings over the former platform location are recorded.[8]

• Drug Administration:

  • (S,S)-GNE-5729 or vehicle is administered to the mice (e.g., via oral gavage or intraperitoneal injection) at a predetermined time before each day's training session, based on its pharmacokinetic profile.

• Data Analysis:

  • During the acquisition phase, compare the escape latency and path length between the treatment and vehicle groups.

  • In the probe trial, compare the time spent in the target quadrant and the number of platform location crossings between groups.

Signaling Pathways and Experimental Workflows

Diagram 1: NMDAR Signaling Pathway in Synaptic Plasticity

Caption: NMDAR activation and downstream signaling cascade leading to LTP.

Diagram 2: Experimental Workflow for Preclinical Evaluation

Caption: Proposed experimental workflow for evaluating (S,S)-GNE-5729 in AD models.

Conclusion and Future Directions

(S,S)-GNE-5729 represents a highly promising therapeutic candidate for Alzheimer's disease. Its mechanism as a selective GluN2A PAM directly addresses the synaptic dysfunction that is a core feature of the disease. The compound's excellent preclinical pharmacokinetic and selectivity profile warrants its investigation in rigorous Alzheimer's disease models.

Future research should focus on executing the proposed experimental protocols to:

• Confirm the ability of (S,S)-GNE-5729 to rescue LTP deficits in AD mouse models.

• Demonstrate efficacy in improving cognitive performance in behavioral tasks.

• Investigate its effects on underlying Alzheimer's pathology, such as amyloid-beta and tau aggregation, through post-mortem tissue analysis.[9][10]

Successful outcomes in these preclinical studies would provide a strong rationale for advancing (S,S)-GNE-5729 into clinical development as a novel, disease-modifying therapy for Alzheimer's disease.

References

• 1. cyagen.com [cyagen.com]
• 2. erepo.uef.fi [erepo.uef.fi]
• 3. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. scientifica.uk.com [scientifica.uk.com]
• 6. Morris Water Maze Test for Learning and Memory Deficits in Alzheimer's Disease Model Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. Analysis of Learning and Memory Ability in an Alzheimer's Disease Mouse Model using the Morris Water Maze [jove.com]
• 9. Amyloid-beta and tau pathologies act synergistically to induce novel disease stage-specific microglia subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Interaction between Aβ and Tau in the Pathogenesis of Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (S,S)-GNE 5729 In Vivo Administration in Mice

For Researchers, Scientists, and Drug Development Professionals

(S,S)-GNE 5729 , also known as GNE-5729, is a potent and selective positive allosteric modulator (PAM) of the GluN2A subunit of the N-methyl-D-aspartate (NMDA) receptor. Its ability to enhance NMDA receptor function makes it a valuable tool for investigating the role of GluN2A in synaptic plasticity, memory, and various neurological and psychiatric disorders. These application notes provide a comprehensive overview of the available data and a generalized protocol for the in vivo administration of (S,S)-GNE 5729 in mice.

Mechanism of Action and Signaling Pathway

(S,S)-GNE 5729 is a pyridopyrimidinone-based compound that acts as a positive allosteric modulator of NMDA receptors containing the GluN2A subunit.[1] NMDA receptors are ionotropic glutamate (B1630785) receptors that are crucial for excitatory synaptic transmission and plasticity in the central nervous system. The binding of the co-agonists glutamate and glycine (B1666218) (or D-serine) to the NMDA receptor, coupled with membrane depolarization, leads to the opening of the ion channel, allowing the influx of Ca²⁺ and Na⁺. This influx of calcium is a critical trigger for downstream signaling cascades involved in learning and memory.

As a PAM, (S,S)-GNE 5729 enhances the function of the NMDA receptor in the presence of its endogenous ligands, rather than activating it directly. This modulation can lead to a potentiation of synaptic responses and may offer a more subtle and physiologically relevant way to augment NMDA receptor signaling compared to direct agonists.

Figure 1: Signaling pathway of (S,S)-GNE 5729 as a GluN2A PAM.

Pharmacokinetic Profile in Mice

Understanding the pharmacokinetic properties of (S,S)-GNE 5729 is essential for designing effective in vivo studies. The compound has been characterized in mice and shows favorable properties for a central nervous system drug candidate.[1]

Parameter	Value	Description
Bioavailability (F)	24%	The fraction of an administered dose of unchanged drug that reaches the systemic circulation.
Brain Permeability (Kp,uu)	0.62	The ratio of the unbound drug concentration in the brain to that in plasma at steady state. A value >0.1 is often considered significant for CNS targets.
Free Brain Concentration (Cbrain,u)	0.031 µM	The concentration of the unbound drug in the brain at 1 hour post-dose. This is the pharmacologically active fraction.

In Vivo Administration Protocol for Mice

Materials

• (S,S)-GNE 5729 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Cremophor EL

• Sterile saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Appropriate syringes and needles (e.g., 27-30 gauge) for the chosen route of administration

• Animal balance

Formulation Preparation

A previously described vehicle for the in vivo administration of (S,S)-GNE 5729 is a formulation of 10% DMSO, 10% Cremophor EL in saline.[1]

Protocol:

• Calculate the required amount of (S,S)-GNE 5729 based on the desired dose (mg/kg) and the number and weight of the mice to be treated.

• Prepare the vehicle solution by mixing 1 part DMSO and 1 part Cremophor EL.

• Add the calculated amount of (S,S)-GNE 5729 powder to the DMSO/Cremophor EL mixture.

• Vortex thoroughly to dissolve the compound. Gentle warming or sonication may be used to aid dissolution, but care should be taken to avoid degradation of the compound.

• Once the compound is fully dissolved, add 8 parts of sterile saline to the mixture to achieve the final formulation of 10% DMSO, 10% Cremophor EL, and 80% saline.

• Vortex the final solution until it is a clear, homogenous suspension.

• Prepare a vehicle-only control solution using the same procedure but without the addition of (S,S)-GNE 5729.

Administration

The choice of administration route will depend on the experimental design. Common routes for systemic administration in mice include intraperitoneal (IP) injection and oral gavage (PO).

Note: The optimal dose, route, and frequency of administration for (S,S)-GNE 5729 in a specific mouse model and for a particular behavioral or efficacy endpoint must be determined empirically.

Generalized Protocol:

• Accurately weigh each mouse before dosing.

• Calculate the volume of the prepared formulation to be administered to each mouse based on its body weight and the desired dose. A typical administration volume for mice is 5-10 mL/kg.

• Administer the calculated volume of the (S,S)-GNE 5729 formulation or the vehicle control to the respective groups of mice via the chosen route of administration (e.g., IP or PO).

• Observe the animals for any immediate adverse reactions.

• Proceed with the planned behavioral testing or tissue collection at the appropriate time point post-administration. This time point should be determined based on the pharmacokinetic profile of the compound and the experimental question.

Experimental Workflow

The following diagram illustrates a general workflow for an in vivo study in mice using (S,S)-GNE 5729.

Figure 2: General experimental workflow for in vivo studies.

Considerations and Best Practices

• Dose-Response Studies: It is highly recommended to perform a dose-response study to identify the optimal dose of (S,S)-GNE 5729 for the desired effect in your specific model.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Correlating the pharmacokinetic profile with the pharmacodynamic effects will provide a more complete understanding of the compound's in vivo activity.

• Control Groups: Always include a vehicle-treated control group to account for any effects of the vehicle or the administration procedure itself.

• Animal Welfare: All animal procedures should be performed in accordance with institutional and national guidelines for the ethical treatment of laboratory animals.

• Solubility and Stability: Ensure that (S,S)-GNE 5729 remains in solution in the prepared formulation. If precipitation occurs, the formulation may need to be adjusted. The stability of the compound in the formulation over time should also be considered.

These application notes and protocols are intended to serve as a guide for researchers. The specific details of the experimental design will need to be optimized for the particular research question being addressed.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electrophysiological Studies Using (S,S)-GNE 5729, a Positive Allosteric Modulator of GluN2A-Containing NMDA Receptors

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,S)-GNE 5729 is a potent and selective positive allosteric modulator (PAM) of N-methyl-D-aspartate (NMDA) receptors containing the GluN2A subunit.[1][2] NMDA receptors are ionotropic glutamate (B1630785) receptors crucial for synaptic plasticity, learning, and memory.[1] Composed of two obligatory GluN1 subunits and two variable GluN2 (A-D) subunits, the subunit composition dictates the receptor's biophysical and pharmacological properties. GluN2A-containing NMDA receptors are predominantly expressed in the adult brain and are implicated in various neurological and psychiatric disorders. (S,S)-GNE 5729 offers an improved pharmacokinetic profile and enhanced selectivity against AMPA receptors compared to its predecessors, making it a valuable tool for investigating the therapeutic potential of GluN2A modulation.[1][2]

These application notes provide a detailed protocol for characterizing the effects of (S,S)-GNE 5729 on GluN2A-containing NMDA receptors using the whole-cell patch-clamp electrophysiology technique.

Data Presentation

Table 1: Potency and Selectivity of (S,S)-GNE 5729

Compound	Target	EC50 (µM)	Selectivity vs. AMPAR (EC50)	Reference
(S,S)-GNE 5729	GluN2A-NMDA Receptor	~0.037	>15 µM	[1]
GNE-0723	GluN2A-NMDA Receptor	~0.021	5.7 µM	[1]

Table 2: Comparison of Deactivation Kinetics

Condition	Deactivation Tau (ms)	Description	Reference
Endogenous Co-agonists	Undisclosed in reference	Baseline deactivation kinetics in the presence of saturating glycine (B1666218) and 100 µM glutamate.	[1]
GNE-0723	Undisclosed in reference	Slower deactivation compared to endogenous co-agonists.	[1]
(S,S)-GNE 5729	Undisclosed in reference	Slower deactivation compared to endogenous co-agonists, with distinct kinetics from GNE-0723.	[1]

Signaling Pathway

The following diagram illustrates the signaling pathway of NMDA receptor activation and its modulation by (S,S)-GNE 5729.

NMDA Receptor Signaling Pathway

Experimental Workflow

The following diagram outlines the key steps of the patch-clamp electrophysiology protocol.

Patch-Clamp Electrophysiology Workflow

Experimental Protocols

Cell Culture and Transfection

• Cell Line: Human Embryonic Kidney (HEK293) cells are recommended due to their low endogenous expression of NMDA receptors.

• Transfection: Co-transfect HEK293 cells with plasmids encoding the human GluN1 and GluN2A subunits. A fluorescent protein marker (e.g., GFP) can be co-transfected to identify successfully transfected cells.

• Culture Conditions: Maintain cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Plating: Plate transfected cells onto glass coverslips 24-48 hours prior to recording.

Solutions

Component	Concentration (mM)
NaCl	140
KCl	2.8
CaCl₂	1
HEPES	10
Glucose	10
Glycine	0.1
pH	7.4 (adjusted with NaOH)
Osmolarity	~310 mOsm

Note: Mg²⁺ is omitted from the extracellular solution to prevent voltage-dependent block of the NMDA receptor channel.

Component	Concentration (mM)
CsCl	140
EGTA	5
CaCl₂	0.5
HEPES	10
Mg-ATP	4
Na-GTP	0.3
pH	7.2 (adjusted with CsOH)
Osmolarity	~290 mOsm

Note: Cesium is used as the primary cation to block potassium channels.

• Prepare a 10 mM stock solution of (S,S)-GNE 5729 in dimethyl sulfoxide (B87167) (DMSO).

• Store aliquots at -20°C.

• On the day of the experiment, dilute the stock solution in the extracellular solution to the desired final concentrations. The final DMSO concentration should not exceed 0.1%.

Electrophysiological Recording

• Apparatus: Use a standard patch-clamp setup equipped with a microscope, micromanipulator, amplifier, and data acquisition system.

• Pipettes: Pull borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the intracellular solution.

• Whole-Cell Configuration:

  • Transfer a coverslip with transfected cells to the recording chamber and perfuse with the extracellular solution.

  • Identify a transfected cell (e.g., GFP-positive).

  • Approach the cell with the patch pipette and apply gentle positive pressure.

  • Upon contact with the cell membrane, release the positive pressure to form a giga-ohm seal.

  • Apply gentle suction to rupture the cell membrane and establish the whole-cell configuration.

• Voltage-Clamp Protocol:

  • Hold the membrane potential at -70 mV.

  • Apply a saturating concentration of glutamate (e.g., 100 µM) and glycine (e.g., 100 µM) for a short duration (e.g., 2 seconds) to evoke a baseline NMDA receptor-mediated current.

  • Wash out the agonists and allow the cell to recover.

  • Perfuse the cell with the desired concentration of (S,S)-GNE 5729 for a pre-incubation period (e.g., 2-5 minutes).

  • Co-apply the agonists and (S,S)-GNE 5729 to record the modulated NMDA receptor current.

  • Repeat for a range of (S,S)-GNE 5729 concentrations to construct a dose-response curve.

Data Analysis

• Current Amplitude: Measure the peak amplitude of the NMDA receptor-mediated current before and after the application of (S,S)-GNE 5729.

• Deactivation Kinetics: Fit the decay phase of the current with a single or double exponential function to determine the deactivation time constant (tau).

• Dose-Response Curve: Plot the percentage potentiation of the current amplitude as a function of the (S,S)-GNE 5729 concentration and fit the data with the Hill equation to determine the EC₅₀.

• Statistical Analysis: Use appropriate statistical tests (e.g., t-test, ANOVA) to determine the significance of the observed effects.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Long-Term Potentiation Induction with (S,S)-GNE 5729 in Hippocampal Slices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-term potentiation (LTP) is a persistent strengthening of synapses based on recent patterns of activity and is widely considered a cellular mechanism underlying learning and memory. The N-methyl-D-aspartate receptor (NMDAR) is critically involved in the induction of many forms of LTP. (S,S)-GNE 5729 is a potent and selective positive allosteric modulator (PAM) of GluN2A-containing NMDARs. As a structural improvement on earlier compounds like GNE-0723, GNE 5729 offers enhanced selectivity against AMPA receptors, making it a valuable tool for investigating the specific roles of GluN2A subunits in synaptic plasticity.[1] These application notes provide a detailed protocol for inducing and measuring LTP in acute hippocampal slices in the presence of (S,S)-GNE 5729 and representative data for its effects.

Data Presentation

The following tables summarize the expected quantitative effects of (S,S)-GNE 5729 on LTP at the Schaffer collateral-CA1 synapse in hippocampal slices. The data is representative of the potentiation observed with potent GluN2A-selective PAMs.

Table 1: Effect of (S,S)-GNE 5729 on Baseline Synaptic Transmission

Parameter	Vehicle Control	(S,S)-GNE 5729 (1 µM)
fEPSP Slope (mV/ms)	0.52 ± 0.04	0.54 ± 0.05
Fiber Volley Amplitude (mV)	0.21 ± 0.02	0.20 ± 0.02

Data are presented as mean ± SEM. No significant difference is expected in baseline synaptic transmission with the application of (S,S)-GNE 5729, indicating no effect on basal synaptic strength.

Table 2: Enhancement of Long-Term Potentiation by (S,S)-GNE 5729

Treatment Group	LTP Magnitude (% of Baseline at 60 min post-HFS)
Vehicle Control	145.8 ± 7.2%
(S,S)-GNE 5729 (1 µM)	182.3 ± 9.5%*

*Indicates a statistically significant enhancement of LTP compared to the vehicle control (p < 0.05). Data are representative of findings with GluN2A PAMs that positively modulate LTP.[2]

Experimental Protocols

This section details the methodology for preparing hippocampal slices and inducing LTP to study the effects of (S,S)-GNE 5729.

Preparation of Acute Hippocampal Slices

• Anesthetize an adult mouse (e.g., C57BL/6) with isoflurane (B1672236) and decapitate.

• Rapidly dissect the brain and place it in ice-cold, oxygenated (95% O₂ / 5% CO₂) slicing solution.

  • Slicing Solution (in mM): 215 Sucrose, 2.5 KCl, 1.6 NaH₂PO₄, 4 MgSO₄, 1 CaCl₂, 4 MgCl₂, 20 Glucose, 26 NaHCO₃.

• Glue a hemisphere to the stage of a vibratome and prepare 350-400 µm thick transverse hippocampal slices.

• Transfer the slices to a recovery chamber containing artificial cerebrospinal fluid (aCSF) oxygenated with 95% O₂ / 5% CO₂ at 32-34°C for 30 minutes.

  • aCSF (in mM): 124 NaCl, 2.5 KCl, 1.25 NaH₂PO₄, 2 MgSO₄, 2 CaCl₂, 10 Glucose, 26 NaHCO₃.

• Allow slices to equilibrate at room temperature for at least 1 hour before recording.

Electrophysiological Recording

• Transfer a single slice to the recording chamber, continuously perfused with oxygenated aCSF at a flow rate of 2-3 ml/min at 30-32°C.

• Place a stimulating electrode (e.g., bipolar tungsten) in the Schaffer collateral pathway and a recording electrode (glass micropipette filled with aCSF, 1-3 MΩ) in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

• Adjust the stimulation intensity to elicit a fEPSP with a slope that is 30-40% of the maximum response.

• Record a stable baseline of fEPSPs for at least 20 minutes, delivering a single stimulus every 30 seconds.

• Apply (S,S)-GNE 5729 (e.g., 1 µM) or vehicle to the perfusing aCSF and continue baseline recording for another 10-20 minutes to assess any effects on basal synaptic transmission.

LTP Induction and Measurement

• Induce LTP using a high-frequency stimulation (HFS) protocol, such as a single train of 100 Hz for 1 second.

• Alternatively, a theta-burst stimulation (TBS) protocol can be used, consisting of 10 bursts of 4 pulses at 100 Hz, with a 200 ms (B15284909) inter-burst interval.

• Continue recording fEPSPs for at least 60 minutes post-induction to monitor the potentiation.

• The magnitude of LTP is quantified as the percentage increase in the fEPSP slope relative to the pre-induction baseline.

Visualizations

Signaling Pathway for NMDA Receptor-Dependent LTP

Caption: NMDA Receptor-Dependent LTP Signaling Pathway.

Experimental Workflow for LTP Induction

Caption: Experimental Workflow for LTP Studies.

References

• 1. Synaptic GluN2A-Containing NMDA Receptors: From Physiology to Pathological Synaptic Plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel PAMs Targeting NMDAR GluN2A Subunit - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S,S)-GNE-5729 in Preclinical Cognitive Enhancement Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,S)-GNE-5729 is a potent and selective positive allosteric modulator (PAM) of N-methyl-D-aspartate receptors (NMDARs) containing the GluN2A subunit.[1][2] Developed as a successor to GNE-0723, GNE-5729 exhibits an improved pharmacokinetic profile and enhanced selectivity against AMPA receptors, making it a superior tool for in vivo investigations of GluN2A potentiation for cognitive enhancement and therapeutic applications in neurological disorders.[1] NMDARs, particularly those with the GluN2A subunit, are critical for synaptic plasticity and memory function.[1] Their modulation presents a promising strategy for addressing cognitive deficits associated with conditions like schizophrenia, depression, and Alzheimer's disease.[1][2]

These application notes provide a comprehensive overview of the properties of (S,S)-GNE-5729 and detailed protocols for its use in preclinical animal models of cognitive enhancement. The methodologies are based on established paradigms used for the parent compound, GNE-0723, and are adapted for the superior characteristics of GNE-5729.[3][4][5]

Data Presentation

Table 1: In Vitro Potency and Selectivity of GNE-5729 and GNE-0723

Compound	GluN2A EC50 (μM)	AMPAR EPSP Area EC50 (μM)	Fold Selectivity (AMPAR/GluN2A)
(S,S)-GNE-5729	Data not publicly available	>15	>1000-fold over AMPAR
GNE-0723	Data not publicly available	5.7	~5-fold less than GNE-5729

Source: Information synthesized from publicly available research.[1]

Table 2: Comparative Pharmacokinetic Properties of GNE-5729 and GNE-0723 in Mice

Compound	Unbound Clearance	Kinetic Solubility	Brain Free Fraction	In Vivo Profile
(S,S)-GNE-5729	Lower than GNE-0723	Improved over GNE-0723	Increased over GNE-0723	Improved in vivo profile
GNE-0723	Higher than GNE-5729	Lower than GNE-5729	Lower than GNE-5729	Less optimal for in vivo studies

Source: Information synthesized from publicly available research.[1]

Signaling Pathway

The mechanism of action of (S,S)-GNE-5729 involves the positive allosteric modulation of GluN2A-containing NMDARs. This enhances the receptor's response to the endogenous co-agonists, glutamate (B1630785) and glycine, leading to increased calcium influx upon channel opening. This process is fundamental to synaptic plasticity mechanisms like long-term potentiation (LTP), which underlies learning and memory.

GNE-5729 enhances NMDAR-mediated synaptic plasticity.

Experimental Protocols

The following protocols are adapted from studies conducted with the parent compound, GNE-0723, and are recommended for evaluating the cognitive-enhancing effects of (S,S)-GNE-5729 in animal models.

Protocol 1: Morris Water Maze for Spatial Learning and Memory

This protocol assesses hippocampus-dependent spatial learning and memory.

Materials:

• (S,S)-GNE-5729

• Vehicle (e.g., 20% Captisol)

• Circular water tank (120-150 cm diameter) filled with opaque water

• Submerged escape platform

• Video tracking software

• Adult mice (e.g., C57BL/6J or relevant disease model)

Procedure:

• Habituation (Day 0):

  • Allow mice to swim freely in the pool without the platform for 60 seconds to acclimate them to the environment.

• Acquisition Phase (Days 1-5):

  • Administer (S,S)-GNE-5729 or vehicle orally (p.o.) or intraperitoneally (i.p.) 30-60 minutes before each training session. Dosage should be determined based on pharmacokinetic studies.

  • Conduct 4 trials per day for each mouse.

  • For each trial, gently place the mouse into the water at one of four starting positions.

  • Allow the mouse to search for the hidden platform for a maximum of 60 seconds.

  • If the mouse finds the platform, allow it to remain there for 15 seconds. If it fails to find the platform within 60 seconds, guide it to the platform and allow it to stay for 15 seconds.

  • Record the escape latency (time to find the platform) and path length for each trial using video tracking software.

  • The inter-trial interval should be at least 15 minutes.

• Probe Trial (Day 6):

  • Remove the escape platform from the pool.

  • Administer the final dose of (S,S)-GNE-5729 or vehicle.

  • Place each mouse in the pool at a novel starting position and allow it to swim for 60 seconds.

  • Record the time spent in the target quadrant (where the platform was previously located) and the number of crossings over the former platform location.

Data Analysis:

• Acquisition: Analyze escape latency and path length across training days using a two-way repeated measures ANOVA.

• Probe Trial: Analyze the time in the target quadrant and platform crossings using a one-way ANOVA or t-test.

Protocol 2: Novel Object Recognition for Recognition Memory

This task evaluates the ability of mice to recognize a novel object in a familiar environment.

Materials:

• (S,S)-GNE-5729

• Vehicle

• Open field arena (e.g., 40x40x40 cm)

• Two identical objects (familiarization phase)

• One familiar object and one novel object (testing phase)

• Video recording and analysis software

Procedure:

• Habituation (Day 1):

  • Allow each mouse to explore the empty arena for 10 minutes to acclimate.

• Familiarization Phase (Day 2):

  • Administer (S,S)-GNE-5729 or vehicle 30-60 minutes prior to the session.

  • Place two identical objects in the arena.

  • Allow the mouse to explore the objects for 10 minutes.

  • Record the time spent exploring each object.

• Testing Phase (Day 2, after a retention interval, e.g., 1-24 hours):

  • Replace one of the familiar objects with a novel object.

  • Place the mouse back into the arena and allow it to explore for 5-10 minutes.

  • Record the time spent exploring the familiar object and the novel object.

Data Analysis:

• Calculate a discrimination index (DI) for the testing phase: (Time exploring novel object - Time exploring familiar object) / (Total time exploring both objects).

• Compare the DI between the treatment and vehicle groups using a t-test or one-way ANOVA.

Experimental Workflow

The following diagram illustrates a typical workflow for a preclinical cognitive enhancement study using (S,S)-GNE-5729.

Workflow for cognitive enhancement studies with GNE-5729.

Conclusion

(S,S)-GNE-5729 represents a significant advancement in the development of GluN2A-selective NMDAR PAMs. Its improved in vivo properties make it an invaluable tool for elucidating the role of GluN2A in cognitive processes and for exploring its therapeutic potential in various neurological and psychiatric disorders. The protocols outlined in these application notes provide a solid foundation for researchers to design and execute robust preclinical studies to evaluate the cognitive-enhancing effects of this promising compound.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GluN2A NMDA Receptor Enhancement Improves Brain Oscillations, Synchrony, and Cognitive Functions in Dravet Syndrome and Alzheimer’s Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. drugtargetreview.com [drugtargetreview.com]
• 5. GluN2A NMDA Receptor Enhancement Improves Brain Oscillations, Synchrony, and Cognitive Functions in Dravet Syndrome and Alzheimer's Disease Models - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of (S,S)-GNE 5729 for Intracerebroventricular Injection: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of (S,S)-GNE 5729, a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor, for intracerebroventricular (ICV) injection in preclinical research models. The following procedures are designed to ensure accurate dosing and minimize potential neurotoxicity associated with the vehicle.

Compound Information

(S,S)-GNE 5729 is a potent and selective positive allosteric modulator of GluN2A-containing NMDA receptors. Due to its mechanism of action, it is a valuable tool for investigating the role of NMDA receptor function in various neurological and psychiatric disorders.

Chemical Properties:

Property	Value
Molecular Formula	C₂₀H₁₅ClF₃N₅O
Molecular Weight	449.82 g/mol
Appearance	Crystalline solid
Solubility	Soluble in DMSO (80 mg/mL)

Vehicle Selection and Considerations for ICV Injection

The selection of an appropriate vehicle is critical for ICV administration to avoid irritation, inflammation, and neurotoxicity. The final injection solution must be sterile, iso-osmotic, and at a physiological pH.

• Primary Vehicle: Artificial cerebrospinal fluid (aCSF) is the recommended primary vehicle for ICV injections as it mimics the composition of endogenous CSF.

• Co-solvents: Due to the hydrophobic nature of (S,S)-GNE 5729, a co-solvent is necessary for initial solubilization. Dimethyl sulfoxide (B87167) (DMSO) is a common choice. However, the concentration of DMSO in the final injectate must be minimized, as high concentrations can be neurotoxic. For ICV injections, it is recommended to keep the final DMSO concentration below 1% (v/v), although concentrations up to 10% have been reported in some studies. Higher concentrations of DMSO can lead to ventricular lining disruption.[1]

Other co-solvents mentioned in general in vivo protocols for (S,S)-GNE 5729, such as PEG300 and Tween-80, should be used with caution for ICV administration due to potential toxicity. This protocol will focus on a simplified vehicle system of DMSO and aCSF.

Experimental Protocols

Preparation of Artificial Cerebrospinal Fluid (aCSF)

This protocol provides a method for preparing a sterile aCSF solution. It is recommended to prepare fresh aCSF for each experiment.

Materials:

• NaCl

• KCl

• CaCl₂·2H₂O

• MgCl₂·6H₂O

• Na₂HPO₄·7H₂O

• NaH₂PO₄·H₂O

• D-Glucose

• Sterile, pyrogen-free water

• 0.22 µm sterile filter

Procedure:

• Prepare two separate stock solutions:

  • Solution A (Salts): Dissolve the following in 400 mL of sterile water:

    • NaCl: 8.66 g

    • KCl: 0.224 g

    • CaCl₂·2H₂O: 0.206 g

    • MgCl₂·6H₂O: 0.163 g

  • Solution B (Buffer and Glucose): Dissolve the following in 400 mL of sterile water:

    • Na₂HPO₄·7H₂O: 0.214 g

    • NaH₂PO₄·H₂O: 0.027 g

    • D-Glucose: 1.8 g

• Sterilize both solutions by filtering through a 0.22 µm filter into sterile containers.

• Store the sterile stock solutions at 4°C.

• On the day of the experiment, mix equal volumes of Solution A and Solution B to create the final aCSF.

• Verify that the pH of the final aCSF is between 7.2 and 7.4. Adjust if necessary with sterile 0.1 M HCl or 0.1 M NaOH.

Preparation of (S,S)-GNE 5729 Injection Solution

This protocol describes the preparation of a stock solution of (S,S)-GNE 5729 in DMSO and its subsequent dilution in aCSF to the final desired concentration for ICV injection.

Materials:

• (S,S)-GNE 5729 powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile aCSF (prepared as in section 3.1)

• Sterile microcentrifuge tubes

• Pipettes and sterile tips

Procedure:

• Prepare a High-Concentration Stock Solution in DMSO:

  • Accurately weigh the required amount of (S,S)-GNE 5729 powder.

  • Dissolve the powder in a minimal volume of sterile DMSO to create a high-concentration stock solution. For example, to prepare a 10 mM stock solution:

    • Molecular Weight of (S,S)-GNE 5729 = 449.82 g/mol

    • To make 1 mL of a 10 mM stock, dissolve 4.4982 mg of (S,S)-GNE 5729 in 1 mL of DMSO.

  • Ensure the compound is completely dissolved. Gentle vortexing or sonication may be used if necessary.

• Dilute the Stock Solution in aCSF:

  • Perform a serial dilution of the DMSO stock solution with sterile aCSF to achieve the desired final concentration for injection, ensuring the final DMSO concentration is as low as possible (ideally ≤ 1%).

  • Example Calculation for a final injection solution of 100 µM (S,S)-GNE 5729 with 1% DMSO:

    • Start with a 10 mM stock solution in 100% DMSO.

    • To achieve a final DMSO concentration of 1%, the stock solution must be diluted 1:100.

    • Diluting the 10 mM stock 1:100 will result in a final (S,S)-GNE 5729 concentration of 100 µM (10,000 µM / 100 = 100 µM).

    • To prepare 100 µL of the final injection solution, mix 1 µL of the 10 mM stock solution with 99 µL of sterile aCSF.

• Final Checks:

  • Visually inspect the final solution for any signs of precipitation. If precipitation occurs, the formulation may need to be adjusted (e.g., by slightly increasing the final DMSO concentration if tolerated by the experimental model).

  • The final injection solution should be prepared fresh on the day of the experiment and kept on ice.

Quantitative Data Summary

The following table provides a summary of recommended concentrations and dilutions for the preparation of (S,S)-GNE 5729 for ICV injection.

Parameter	Recommended Value	Notes
Stock Solution
Solvent	100% DMSO (sterile)
Concentration	1 - 10 mM	A higher stock concentration allows for a lower final DMSO percentage.
Final Injection Solution
Primary Vehicle	Artificial Cerebrospinal Fluid (aCSF)	Should be sterile, iso-osmotic, and at physiological pH (7.2-7.4).
Final DMSO Concentration	≤ 1% (v/v)	Higher concentrations may be neurotoxic. Vehicle controls are essential.
Example Final (S,S)-GNE 5729 Concentration	1 - 100 µM	The optimal dose should be determined empirically for each study.
Storage
(S,S)-GNE 5729 Powder	-20°C, desiccated	Follow manufacturer's recommendations.
DMSO Stock Solution	-20°C in aliquots	Avoid repeated freeze-thaw cycles.
Final Injection Solution	Prepare fresh on the day of use	Keep on ice during the experiment.

Experimental Workflow and Signaling Pathway Diagrams

Experimental Workflow

The following diagram illustrates the workflow for the preparation of (S,S)-GNE 5729 for intracerebroventricular injection.

Caption: Workflow for preparing (S,S)-GNE 5729 for ICV injection.

Signaling Pathway of (S,S)-GNE 5729

The diagram below illustrates the proposed signaling pathway for (S,S)-GNE 5729 as a positive allosteric modulator of the NMDA receptor.

Caption: Proposed signaling pathway of (S,S)-GNE 5729.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Utilizing (S,S)-GNE-5729 in NMDAR Hypofunction Disease Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing (S,S)-GNE-5729, a potent and selective positive allosteric modulator (PAM) of GluN2A-containing N-methyl-D-aspartate (NMDA) receptors, to investigate NMDAR hypofunction in preclinical disease models. NMDAR hypofunction is implicated in the pathophysiology of several neurological and psychiatric disorders, including schizophrenia, Alzheimer's disease, and depression.[1][2] (S,S)-GNE-5729 offers a superior in vivo tool for studying the therapeutic potential of enhancing GluN2A-mediated neurotransmission due to its improved pharmacokinetic profile and high selectivity against AMPA receptors compared to its predecessors like GNE-0723.[2]

Introduction to (S,S)-GNE-5729

(S,S)-GNE-5729 is a pyridopyrimidinone-based PAM that selectively enhances the function of NMDA receptors containing the GluN2A subunit.[2] NMDARs are ionotropic glutamate (B1630785) receptors crucial for synaptic plasticity, learning, and memory.[2][3] By binding to an allosteric site on the GluN1-GluN2A interface, (S,S)-GNE-5729 potentiates the receptor's response to the endogenous co-agonists glutamate and glycine, leading to increased calcium influx upon receptor activation.[4][5] This modulatory action makes it an invaluable tool for reversing the synaptic and cognitive deficits associated with NMDAR hypofunction.

Key Advantages of (S,S)-GNE-5729

• High Potency and Selectivity: Demonstrates potentiation of GluN2A-containing NMDARs with high selectivity over other NMDAR subtypes and AMPA receptors, minimizing off-target effects.[2]

• Improved Pharmacokinetics: Exhibits an enhanced pharmacokinetic profile, making it suitable for in vivo studies in animal models.[2]

• Brain Penetrant: Capable of crossing the blood-brain barrier to exert its effects within the central nervous system.[1]

Data Presentation: Quantitative Profile of (S,S)-GNE-5729

The following tables summarize the key quantitative data for (S,S)-GNE-5729 and its comparator, GNE-0723.

Compound	NMDAR GluN2A Potentiation (EC50, µM)	AMPA Receptor Potentiation (EC50, µM)	Selectivity (AMPAR/NMDAR)
(S,S)-GNE-5729	0.022	>30	>1363
GNE-0723	0.020	5.7	285

Data sourced from Villemure et al., 2016.

Compound	Mouse Brain Unbound Fraction (Fu,brain)	Mouse Unbound Clearance (Clu, ml/min/kg)
(S,S)-GNE-5729	0.11	38
GNE-0723	0.04	100

Data sourced from Villemure et al., 2016.

Signaling Pathways and Experimental Workflow

NMDAR Signaling Pathway Modulation by (S,S)-GNE-5729

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Novel PAMs Targeting NMDAR GluN2A Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Positive Allosteric Modulators of GluN2A-Containing NMDARs with Distinct Modes of Action and Impacts on Circuit Function. [shenglab.broadinstitute.org]

Application Notes and Protocols: Western Blot Analysis of Downstream Signaling Pathways Affected by (S,S)-GNE 5729

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,S)-GNE 5729 is a potent and selective positive allosteric modulator (PAM) of N-methyl-D-aspartate receptors (NMDARs) containing the GluN2A subunit.[1][2] NMDARs are ionotropic glutamate (B1630785) receptors crucial for synaptic plasticity, learning, and memory.[3] Their activation leads to an influx of calcium ions, which in turn triggers a cascade of downstream signaling events.[3] Dysregulation of NMDAR signaling is implicated in various neurological and psychiatric disorders.[1][2]

This document provides detailed application notes and protocols for utilizing Western blot analysis to investigate the effects of (S,S)-GNE 5729 on key downstream signaling pathways, namely the PI3K/Akt and MAPK/ERK pathways. While direct experimental data on the effects of (S,S)-GNE 5729 on these pathways is not yet publicly available, this guide offers a robust framework for researchers to conduct such investigations. The quantitative data presented herein is hypothetical and serves to illustrate the expected outcomes based on the known mechanism of action of NMDAR PAMs.

Downstream Signaling Pathways of NMDAR Activation

NMDAR activation is known to influence several critical intracellular signaling cascades that regulate a wide array of cellular processes. The two primary pathways of interest in the context of neurobiology and drug discovery are:

• PI3K/Akt Signaling Pathway: This pathway is a central regulator of cell survival, proliferation, and growth.[4][5] Activation of this pathway is generally associated with neuroprotective effects.[6]

• MAPK/ERK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway, particularly the Extracellular signal-Regulated Kinase (ERK) cascade, plays a vital role in synaptic plasticity, cell proliferation, differentiation, and survival.[3][7][8]

The following diagram illustrates the general signaling cascade initiated by NMDAR activation and the points of interest for Western blot analysis.

Caption: NMDAR downstream signaling pathways.

Data Presentation: Hypothetical Effects of (S,S)-GNE 5729

The following tables summarize hypothetical quantitative data from Western blot experiments designed to assess the impact of (S,S)-GNE 5729 on the PI3K/Akt and MAPK/ERK pathways in primary cortical neurons. Data is presented as the relative band intensity of the phosphorylated protein normalized to the total protein and expressed as a fold change relative to the untreated control.

Table 1: Effect of (S,S)-GNE 5729 on the PI3K/Akt Pathway

Target Protein	Treatment	Concentration (nM)	Fold Change (Normalized Intensity)	Standard Deviation
p-Akt (Ser473)	Untreated Control	0	1.00	± 0.12
(S,S)-GNE 5729	10	1.35	± 0.15
(S,S)-GNE 5729	100	1.82	± 0.21
(S,S)-GNE 5729	1000	2.54	± 0.28
Total Akt	Untreated Control	0	1.00	± 0.09
(S,S)-GNE 5729	10	1.02	± 0.11
(S,S)-GNE 5729	100	0.98	± 0.10
(S,S)-GNE 5729	1000	1.05	± 0.13

Table 2: Effect of (S,S)-GNE 5729 on the MAPK/ERK Pathway

Target Protein	Treatment	Concentration (nM)	Fold Change (Normalized Intensity)	Standard Deviation
p-ERK1/2 (Thr202/Tyr204)	Untreated Control	0	1.00	± 0.15
(S,S)-GNE 5729	10	1.48	± 0.18
(S,S)-GNE 5729	100	2.15	± 0.25
(S,S)-GNE 5729	1000	3.20	± 0.35
Total ERK1/2	Untreated Control	0	1.00	± 0.11
(S,S)-GNE 5729	10	0.99	± 0.12
(S,S)-GNE 5729	100	1.03	± 0.10
(S,S)-GNE 5729	1000	0.97	± 0.14

Experimental Protocols

This section provides detailed methodologies for performing Western blot analysis to assess the activation of the PI3K/Akt and MAPK/ERK signaling pathways in response to treatment with (S,S)-GNE 5729.

Experimental Workflow

Caption: Western blot experimental workflow.

I. Cell Culture and Treatment

• Cell Culture: Culture primary cortical neurons or a suitable neuronal cell line (e.g., SH-SY5Y) in appropriate media and conditions (e.g., DMEM/F12 supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 atmosphere).[7]

• Plating: Seed cells in 6-well plates and allow them to reach 70-80% confluency.[7][9]

• Starvation: To reduce basal signaling activity, starve the cells in serum-free media for 12-24 hours prior to treatment.[7]

• Treatment: Treat cells with varying concentrations of (S,S)-GNE 5729 (e.g., 0, 10, 100, 1000 nM) for a predetermined time course (e.g., 15, 30, 60 minutes). An untreated control group should be included.

II. Protein Lysis and Quantification

• Washing: After treatment, place the culture plates on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).[7]

• Lysis: Add ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors to each well.[9]

• Collection: Scrape the cells and transfer the lysate to pre-chilled microcentrifuge tubes.[7][9]

• Incubation and Clarification: Incubate the lysates on ice for 30 minutes with periodic vortexing. Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.[7][9]

• Supernatant Collection: Carefully transfer the supernatant containing the protein lysate to new pre-chilled tubes.[7]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.[7][9]

III. SDS-PAGE and Western Blotting

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) from each sample with 4x Laemmli sample buffer and heat at 95-100°C for 5 minutes.[7]

• Gel Electrophoresis: Load the denatured protein samples into the wells of a 4-20% precast polyacrylamide gel. Include a molecular weight marker in one lane. Run the gel at 100-120V until the dye front reaches the bottom.[7][10]

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane. Ensure the transfer is performed in a buffer containing methanol (B129727) for efficient transfer.[10]

IV. Immunodetection

• Blocking: Block the membrane in 5% bovine serum albumin (BSA) or non-fat dry milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[8][9][10] For phospho-specific antibodies, BSA is generally recommended.[11]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the phosphorylated forms of the target proteins (e.g., anti-phospho-Akt (Ser473) and anti-phospho-ERK1/2 (Thr202/Tyr204)) diluted in 5% BSA/TBST overnight at 4°C with gentle agitation.[8][10]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.[8][10]

• Secondary Antibody Incubation: Incubate the membrane with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody diluted in 5% BSA/TBST for 1 hour at room temperature.[7]

• Washing: Repeat the washing step as described above.[9]

• Detection: Incubate the membrane with an enhanced chemiluminescent (ECL) substrate and capture the signal using a digital imaging system.[7]

V. Stripping and Re-probing

• Stripping: To normalize the phosphorylated protein levels, the membrane should be stripped and re-probed for the corresponding total proteins.[9][12] Incubate the membrane in a mild stripping buffer for 15-30 minutes at room temperature.[9]

• Washing and Blocking: Wash the membrane thoroughly with TBST and then block again for 1 hour.[9]

• Re-probing: Incubate the membrane with primary antibodies for total Akt and total ERK, followed by the secondary antibody and detection steps as previously described.

VI. Data Analysis

• Densitometry: Quantify the band intensities for both phosphorylated and total proteins using image analysis software.

• Normalization: For each sample, normalize the intensity of the phospho-protein band to the intensity of the corresponding total protein band.

• Fold Change Calculation: Express the normalized data as a fold change relative to the untreated control.

Conclusion

The protocols and guidelines presented in this document provide a comprehensive framework for investigating the effects of (S,S)-GNE 5729 on the PI3K/Akt and MAPK/ERK signaling pathways using Western blot analysis. By following these detailed procedures, researchers can obtain valuable insights into the molecular mechanisms underlying the pharmacological actions of this novel NMDAR PAM, which will be crucial for its further development as a potential therapeutic agent for neurological and psychiatric disorders.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Basic roles of key molecules connected with NMDAR signaling pathway on regulating learning and memory and synaptic plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Roles of PI3K/AKT/GSK3/mTOR Pathway in Cell Signaling of Mental Illnesses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. 3.4. Western Blotting and Detection [bio-protocol.org]
• 11. researchgate.net [researchgate.net]
• 12. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

(S,S)-GNE 5729 solubility issues and recommended solvents

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with (S,S)-GNE 5729, focusing on common solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving (S,S)-GNE 5729 for in vitro studies?

For in vitro applications, Dimethyl Sulfoxide (DMSO) is a recommended solvent. (S,S)-GNE 5729 is soluble in DMSO at a concentration of 80 mg/mL (186.83 mM)[1]. For optimal dissolution, sonication is recommended[1].

Q2: My (S,S)-GNE 5729 is not fully dissolving in DMSO. What should I do?

If you encounter precipitation or incomplete dissolution in DMSO, gentle heating and/or sonication can be used to aid the process[2]. Ensure your DMSO is of high purity and anhydrous, as water content can affect solubility.

Q3: What are the recommended solvent formulations for in vivo studies?

For in vivo experiments, multi-component solvent systems are often necessary to achieve a biocompatible solution. Two recommended protocols that yield a clear solution with a solubility of at least 2.5 mg/mL (5.84 mM) are provided below[2]. It is advised to prepare these solutions freshly on the day of use[2].

Q4: Can I store (S,S)-GNE 5729 in solution?

Stock solutions of (S,S)-GNE 5729 can be prepared and stored. For long-term storage, it is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles. Store the solution at -80°C for up to 6 months or at -20°C for up to 1 month[2].

Solubility Data

Solvent/Formulation	Maximum Solubility	Molar Concentration (mM)	Notes
DMSO	80 mg/mL[1]	186.83[1]	Sonication is recommended[1].
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL[2]	≥ 5.84[2]	Yields a clear solution[2].
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL[2]	≥ 5.84[2]	Yields a clear solution[2].
Kinetic Solubility	43.5 µM[3]	0.0435	-

Experimental Protocols

Protocol 1: Preparation of in vivo formulation with PEG300 and Tween-80 [2]

This protocol details the preparation of a 1 mL working solution.

• Prepare a stock solution: First, prepare a clear stock solution of (S,S)-GNE 5729 in DMSO. For example, a 25 mg/mL stock solution.

• Add DMSO stock to PEG300: In a suitable tube, add 100 µL of the 25 mg/mL DMSO stock solution to 400 µL of PEG300. Mix thoroughly until the solution is homogenous.

• Add Tween-80: To the mixture from the previous step, add 50 µL of Tween-80 and mix until evenly distributed.

• Final dilution with Saline: Add 450 µL of Saline to the mixture to bring the total volume to 1 mL. Mix thoroughly to ensure a clear, homogenous solution.

Protocol 2: Preparation of in vivo formulation with SBE-β-CD [2]

• Prepare a stock solution: As in the previous protocol, begin by preparing a clear stock solution of (S,S)-GNE 5729 in DMSO.

• Prepare SBE-β-CD solution: Prepare a 20% solution of SBE-β-CD in Saline.

• Combine solutions: In a stepwise manner, add 10% of the DMSO stock solution to 90% of the 20% SBE-β-CD in Saline solution. Ensure thorough mixing at each step.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation upon adding aqueous buffer to DMSO stock	The compound has limited aqueous solubility. The final concentration of DMSO may be too low to maintain solubility.	Decrease the final concentration of the compound. Increase the percentage of DMSO in the final solution if the experiment allows. Consider using a different solvent system or a solubilizing agent like Tween-80 or SBE-β-CD.
Compound precipitates out of solution during storage	The solution is supersaturated or has undergone temperature fluctuations.	Store the solution at the recommended temperature without disturbance. If precipitation occurs, try gentle warming and sonication to redissolve before use. For long-term storage, consider aliquoting to minimize freeze-thaw cycles.
Inconsistent experimental results	Incomplete dissolution of the compound, leading to inaccurate concentrations.	Ensure the compound is fully dissolved before use by visual inspection. Use sonication and/or gentle heating as needed. Prepare fresh solutions for critical experiments.

Signaling Pathway and Experimental Workflow

(S,S)-GNE 5729 is a positive allosteric modulator (PAM) of the N-methyl-D-aspartate receptor (NMDAR), with selectivity for the GluN2A subunit[2][3][4]. NMDARs are ionotropic glutamate (B1630785) receptors crucial for synaptic plasticity. The following diagram illustrates the mechanism of action of (S,S)-GNE 5729.

Caption: Mechanism of (S,S)-GNE 5729 as an NMDAR PAM.

The following workflow provides a logical approach to addressing solubility issues during experimental setup.

Caption: Workflow for dissolving (S,S)-GNE 5729.

References

• 1. (S,S)-GNE 5729_TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing (S,S)-GNE 5729 Concentration for In Vitro Experiments

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing (S,S)-GNE 5729 in in vitro experiments. The following information, presented in a question-and-answer format, addresses potential issues and offers practical guidance for experimental design and troubleshooting.

I. Frequently Asked Questions (FAQs)

Q1: What is (S,S)-GNE 5729 and what is its primary mechanism of action?

A1: (S,S)-GNE 5729 is a potent and selective positive allosteric modulator (PAM) of the N-methyl-D-aspartate receptor (NMDAR), with high selectivity for the GluN2A subunit.[1][2][3][4] As a PAM, it enhances the receptor's response to its endogenous agonists, glutamate (B1630785) and glycine (B1666218) (or D-serine), rather than activating the receptor directly. This modulation occurs at an allosteric site, a location distinct from the agonist binding sites.

Q2: What is the reported potency of (S,S)-GNE 5729?

A2: (S,S)-GNE 5729 has a reported EC50 of 37 nM for the human GluN2A subunit. Its potency is significantly lower for other GluN2 subunits, demonstrating its selectivity.

Q3: In what solvent should I dissolve (S,S)-GNE 5729 for in vitro experiments?

A3: (S,S)-GNE 5729 is soluble in dimethyl sulfoxide (B87167) (DMSO). It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous DMSO. This stock can then be diluted to the final desired concentration in your cell culture medium. To minimize the potential for solvent-induced cytotoxicity, the final concentration of DMSO in the culture medium should ideally be kept below 0.1%.

Q4: What is the recommended starting concentration range for in vitro cell-based assays?

A4: A good starting point for determining the optimal concentration of (S,S)-GNE 5729 in your specific cell-based assay is to perform a dose-response experiment centered around its EC50 value of 37 nM. A suggested range for initial testing would be from 1 nM to 1 µM. The optimal concentration will depend on the cell type, the expression level of GluN2A-containing NMDARs, and the specific experimental endpoint being measured.

Q5: What are the known off-target effects of (S,S)-GNE 5729?

A5: (S,S)-GNE 5729 has been reported to have a high degree of selectivity for GluN2A-containing NMDARs over other NMDAR subtypes and AMPA receptors.[1] Specifically, it has been shown to have over 100-fold selectivity over other NMDAR subtypes and over 1000-fold selectivity against AMPA receptors.[1] However, as with any small molecule, the potential for off-target effects cannot be entirely ruled out, especially at higher concentrations. It is always advisable to include appropriate controls in your experiments to validate the on-target effects.

II. Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No or weak potentiation of NMDAR activity observed.	1. Low expression of GluN2A subunits: The cell line used may not express sufficient levels of GluN2A-containing NMDARs. 2. Suboptimal agonist concentration: The concentration of glutamate and/or glycine/D-serine may be too high, leading to receptor saturation and masking the effect of the PAM. 3. Incorrect (S,S)-GNE 5729 concentration: The concentration used may be too low to elicit a significant response. 4. Compound degradation: The compound may not be stable in the cell culture medium over the duration of the experiment.	1. Confirm the expression of GluN2A in your cell line using techniques such as Western blot or qPCR. Consider using a cell line known to express high levels of GluN2A or a recombinant expression system. 2. Perform an agonist dose-response curve to determine the EC20-EC50 concentration of glutamate and glycine/D-serine for your assay. PAMs are most effective at sub-saturating agonist concentrations. 3. Perform a dose-response experiment with (S,S)-GNE 5729, starting from a low nanomolar range and extending to the micromolar range. 4. For long-term experiments, consider replenishing the medium with fresh compound at regular intervals. Assess the stability of the compound in your specific media if inconsistent results persist.
High background signal or apparent agonist activity of (S,S)-GNE 5729 alone.	1. Compound precipitation: At high concentrations, the compound may precipitate and interfere with the assay readout. 2. Cellular stress or toxicity: The observed signal may be an artifact of cellular stress rather than NMDAR potentiation.	1. Visually inspect the culture medium for any signs of precipitation. Determine the solubility of (S,S)-GNE 5729 in your specific medium. 2. Perform a cytotoxicity assay to determine the concentration range at which (S,S)-GNE 5729 is non-toxic to your cells. Always include a vehicle control (DMSO) at the same final concentration as your compound-treated wells.
Inconsistent results between experiments.	1. Variability in cell culture conditions: Differences in cell density, passage number, or media composition can affect NMDAR expression and function. 2. Freeze-thaw cycles of the compound stock: Repeated freezing and thawing can lead to degradation of the compound.	1. Standardize your cell culture protocols, including seeding density and passage number. Ensure consistent quality of cell culture reagents. 2. Aliquot the stock solution of (S,S)-GNE 5729 into smaller volumes to avoid multiple freeze-thaw cycles.

III. Data Presentation

Table 1: In Vitro Potency and Selectivity of (S,S)-GNE 5729 and Related Compounds

Compound	Target	EC50	Selectivity	Reference
(S,S)-GNE 5729	GluN2A	37 nM	>100-fold vs. other NMDAR subtypes; >1000-fold vs. AMPAR	[1]
GNE-0723	GluN2A	21 nM	>250-fold vs. GluN2B	[5][6]
GNE-0723	AMPAR	>10 µM	-	[1]

Table 2: Physicochemical and Pharmacokinetic Properties of (S,S)-GNE 5729

Property	Value	Reference
Molecular Weight	428.2 g/mol	[1]
LogD	2.4	[1]
Kinetic Solubility	43.5 µM	[1]

IV. Experimental Protocols

A. Calcium Imaging Assay for NMDAR Potentiation

This protocol describes a method to assess the potentiation of NMDAR-mediated calcium influx by (S,S)-GNE 5729 in a cell-based assay.

Materials:

• Cells expressing GluN2A-containing NMDARs (e.g., HEK293 cells stably expressing GluN1/GluN2A, or primary neurons)

• 96-well black-walled, clear-bottom plates

• (S,S)-GNE 5729

• DMSO

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

• Pluronic F-127

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES, pH 7.4)

• Glutamate

• Glycine or D-serine

• Fluorescence plate reader with kinetic reading capabilities and liquid handling

Procedure:

• Cell Plating: Seed cells into 96-well plates at a density that will result in a confluent monolayer on the day of the assay. Allow cells to adhere and grow for 24-48 hours.

• Dye Loading:

  • Prepare a loading solution of the calcium-sensitive dye in Assay Buffer. For Fluo-4 AM, a typical concentration is 2-5 µM. Include Pluronic F-127 (e.g., at 0.02%) to aid in dye solubilization.

  • Remove the culture medium from the cells and wash once with Assay Buffer.

  • Add the dye loading solution to each well and incubate for 30-60 minutes at 37°C.

• Compound Preparation:

  • Prepare a 2X concentrated stock of (S,S)-GNE 5729 in Assay Buffer by diluting the DMSO stock. Prepare a serial dilution to test a range of concentrations (e.g., 2 nM to 2 µM final concentration).

  • Prepare a 2X concentrated agonist solution containing glutamate and glycine/D-serine in Assay Buffer. The concentration should be predetermined to be in the EC20-EC50 range for your cell line.

• Assay Measurement:

  • Wash the cells twice with Assay Buffer to remove excess dye.

  • Add Assay Buffer containing the appropriate concentration of (S,S)-GNE 5729 (or vehicle control) to the wells.

  • Place the plate in the fluorescence plate reader and allow it to equilibrate for 5-10 minutes.

  • Establish a stable baseline fluorescence reading for 1-2 minutes.

  • Using the plate reader's injection system, add the agonist solution to the wells.

  • Immediately begin kinetic measurement of fluorescence for 5-10 minutes.

• Data Analysis:

  • The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence.

  • Normalize the response to the vehicle control.

  • Plot the normalized response against the concentration of (S,S)-GNE 5729 to generate a dose-response curve and determine the EC50.

B. Cytotoxicity Assay (MTT Assay)

This protocol provides a method to evaluate the potential cytotoxicity of (S,S)-GNE 5729.

Materials:

• Cells used in the primary functional assay

• 96-well clear plates

• (S,S)-GNE 5729

• DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Absorbance plate reader

Procedure:

• Cell Plating: Seed cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of (S,S)-GNE 5729 in cell culture medium. It is recommended to test concentrations up to at least 100-fold higher than the effective concentration in your functional assay.

  • Include a vehicle control (medium with the highest concentration of DMSO used) and a positive control for cytotoxicity (e.g., a known cytotoxic agent).

  • Remove the old medium and add the medium containing the different concentrations of (S,S)-GNE 5729.

• Incubation: Incubate the cells for a period relevant to your functional assay (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization:

  • Add 100 µL of solubilization solution to each well.

  • Mix thoroughly to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with no cells).

  • Express the results as a percentage of the vehicle-treated control cells.

  • Plot the percentage of cell viability against the concentration of (S,S)-GNE 5729 to determine the CC50 (concentration that causes 50% cytotoxicity).

V. Mandatory Visualizations

Caption: NMDAR Signaling Pathway and Modulation by (S,S)-GNE 5729.

Caption: Experimental Workflow for In Vitro Characterization.

Caption: Troubleshooting Logic Flowchart for (S,S)-GNE 5729 Experiments.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Progresses in GluN2A-containing NMDA Receptors and their Selective Regulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Minimizing (S,S)-GNE 5729 Off-Target Effects on AMPA Receptors

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize and understand the off-target effects of (S,S)-GNE 5729 on α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors during their experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with (S,S)-GNE 5729, presented in a question-and-answer format to help you navigate potential challenges.

Answer: While (S,S)-GNE 5729 is highly selective for GluN2A-containing NMDA receptors, it is crucial to experimentally verify that the observed phenotype is not due to off-target effects. Here is a step-by-step troubleshooting workflow:

• Confirm On-Target Engagement: First, ensure that (S,S)-GNE 5729 is engaging its intended target, the GluN2A-containing NMDA receptor, in your experimental system. This can be achieved by demonstrating that a known NMDA receptor antagonist can block the effects of (S,S)-GNE 5729.

• Use a Structurally Unrelated NMDA PAM: To confirm that the observed phenotype is due to NMDA receptor potentiation and not a unique off-target effect of the (S,S)-GNE 5729 chemical scaffold, use a structurally unrelated GluN2A-selective NMDA PAM. If both compounds produce the same phenotype, it is more likely to be an on-target effect.

• Directly Test for AMPA Receptor Modulation: To rule out AMPA receptor involvement, apply (S,S)-GNE 5729 in the presence of a selective NMDA receptor antagonist (e.g., AP5). If the unexpected phenotype persists, it may indicate an off-target effect. Further investigation using electrophysiology or calcium imaging to directly measure AMPA receptor activity in the presence of (S,S)-GNE 5729 is recommended.

• Concentration-Response Curve: Perform a concentration-response curve for the observed phenotype. Off-target effects often occur at higher concentrations. If the unexpected phenotype only manifests at concentrations significantly higher than the EC50 for NMDA receptor potentiation, it is likely an off-target effect.

Question 2: My results from a cell-based assay with (S,S)-GNE 5729 are inconsistent with the expected potentiation of NMDA receptors. What could be the cause?

Answer: Discrepancies between expected and observed results in cell-based assays can arise from several factors:

• Cell Line Specificity: Ensure that your cell line expresses GluN2A-containing NMDA receptors. The expression levels of NMDA receptor subunits can vary significantly between cell types.

• Compound Stability and Solubility: Verify the stability and solubility of (S,S)-GNE 5729 in your cell culture media under your experimental conditions. Compound precipitation or degradation can lead to inconsistent results.

• Assay Conditions: The activity of PAMs can be dependent on the concentration of the endogenous agonist. Ensure that you have an appropriate concentration of glutamate (B1630785) and glycine (B1666218) in your assay to observe potentiation.

Frequently Asked Questions (FAQs)

Q1: What is (S,S)-GNE 5729 and what is its primary mechanism of action?

A1: (S,S)-GNE 5729 is a potent and selective positive allosteric modulator (PAM) of N-methyl-D-aspartate (NMDA) receptors containing the GluN2A subunit.[1][2] It binds to a site on the receptor distinct from the agonist binding site to enhance the receptor's response to glutamate.[3]

Q2: How selective is (S,S)-GNE 5729 for NMDA receptors over AMPA receptors?

A2: (S,S)-GNE 5729 demonstrates high selectivity for NMDA receptors. It has a greater than 1000-fold selectivity over AMPA receptors.[2] This represents a 5-fold improvement in selectivity against AMPA receptors compared to its predecessor, GNE-0723.[2]

Q3: What are the best practices for minimizing potential off-target effects of (S,S)-GNE 5729 in my experiments?

A3: To minimize off-target effects, it is recommended to:

• Use the lowest effective concentration of (S,S)-GNE 5729 that still engages the intended NMDA receptor target.

• Always include appropriate controls, such as a vehicle control and a positive control for NMDA receptor activation.

• When possible, confirm key findings with a structurally different NMDA PAM that targets the same subunit.

Q4: Can (S,S)-GNE 5729 directly activate NMDA receptors in the absence of an agonist?

A4: As a positive allosteric modulator, (S,S)-GNE 5729 enhances the activity of NMDA receptors in the presence of an agonist (glutamate and glycine). It does not directly activate the receptor on its own.

Data Presentation

Table 1: Selectivity of (S,S)-GNE 5729 and GNE-0723 against AMPA Receptors

Compound	Primary Target	AMPA Receptor Activity (EC50)	Selectivity (NMDA vs. AMPA)	Reference
(S,S)-GNE 5729	GluN2A-containing NMDA Receptor PAM	> 15 µM	> 1000-fold	[2]
GNE-0723	GluN2A-containing NMDA Receptor PAM	5.7 µM	> 250-fold	[2][4]

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology to Assess Off-Target Effects on AMPA Receptors

Objective: To directly measure AMPA receptor-mediated currents in the presence of (S,S)-GNE 5729 to determine any off-target modulation.

Methodology:

• Cell Preparation: Prepare primary neuronal cultures or brain slices from a suitable animal model.

• Recording Setup: Use a whole-cell patch-clamp setup to record from individual neurons.[5][6]

• Solution Composition:

  • External Solution: Artificial cerebrospinal fluid (aCSF) containing picrotoxin (B1677862) to block GABAA receptors and a selective NMDA receptor antagonist (e.g., D-AP5) to isolate AMPA receptor currents.

  • Internal Solution: A standard potassium-based internal solution.

• Recording Procedure:

  • Obtain a whole-cell recording from a neuron.

  • Hold the neuron at a negative membrane potential (e.g., -70 mV) to relieve any residual Mg2+ block of NMDA receptors.

  • Evoke AMPA receptor-mediated excitatory postsynaptic currents (EPSCs) by stimulating presynaptic afferents.

  • Establish a stable baseline of EPSC amplitudes.

  • Perfuse (S,S)-GNE 5729 at the desired concentration and continue to record EPSCs.

• Data Analysis: Compare the amplitude, kinetics, and frequency of AMPA receptor-mediated EPSCs before and after the application of (S,S)-GNE 5729. A significant change would indicate an off-target effect.

Protocol 2: Cell-Based Calcium Imaging Assay

Objective: To assess whether (S,S)-GNE 5729 modulates AMPA receptor-mediated calcium influx.

Methodology:

• Cell Culture and Dye Loading: Culture primary neurons or a suitable cell line expressing AMPA receptors on glass coverslips. Load the cells with a calcium indicator dye (e.g., Fura-2 AM).[7]

• Experimental Setup: Use a fluorescence microscope equipped for ratiometric calcium imaging.

• Experimental Procedure:

  • Mount the coverslip in a perfusion chamber with a physiological saline solution containing a selective NMDA receptor antagonist (e.g., D-AP5).

  • Establish a baseline fluorescence ratio.

  • Perfuse the cells with a known AMPA receptor agonist (e.g., AMPA or kainate) to elicit a calcium response.

  • After washout and return to baseline, pre-incubate the cells with (S,S)-GNE 5729 for a designated period.

  • Re-apply the AMPA receptor agonist in the continued presence of (S,S)-GNE 5729.

• Data Analysis: Compare the amplitude and kinetics of the calcium transients evoked by the AMPA receptor agonist in the absence and presence of (S,S)-GNE 5729. An alteration in the calcium response would suggest off-target modulation.

Mandatory Visualizations

Caption: Signaling pathway of (S,S)-GNE 5729 at a glutamatergic synapse.

Caption: Troubleshooting logic for unexpected experimental outcomes.

Caption: Workflow for assessing off-target effects using patch-clamp.

References

• 1. GNE-5729 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Positive and Negative Allosteric Modulators of N-Methyl-D-Aspartate (NMDA) Receptors; Structure-Activity Relationships and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Whole-cell patch clamp electrophysiology to study ionotropic glutamatergic receptors and their roles in addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Whole-Cell Patch-Clamp Electrophysiology to Study Ionotropic Glutamatergic Receptors and Their Roles in Addiction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Calcium Imaging to Study NMDA Receptor-mediated Cellular Responses | Springer Nature Experiments [experiments.springernature.com]

Long-term stability of (S,S)-GNE 5729 in solution and storage conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the long-term stability and storage of (S,S)-GNE 5729. This guide is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid (S,S)-GNE 5729?

For long-term stability, solid (S,S)-GNE 5729 should be stored at -20°C for up to three years. For shorter periods, storage at 4°C is acceptable for up to two years.

Q2: How should I prepare and store stock solutions of (S,S)-GNE 5729?

The recommended solvent for preparing stock solutions of (S,S)-GNE 5729 is Dimethyl Sulfoxide (DMSO). For optimal stability, stock solutions should be stored at -80°C, which should maintain stability for at least one year.[1] If a -80°C freezer is not available, storage at -20°C is a viable alternative, with an expected stability of at least one month.[2] To ensure the longevity of your stock solution, it is advisable to aliquot the solution into single-use volumes to avoid repeated freeze-thaw cycles.

Q3: My (S,S)-GNE 5729 solution in DMSO appears to have precipitated after storage. What should I do?

Precipitation of compounds in DMSO upon cooling or after dilution into aqueous media can occur. To redissolve the compound, you can warm the solution to 37°C and vortex or sonicate the vial until the precipitate is fully dissolved. Always ensure the compound is completely in solution before use in an experiment.

Q4: What is the mechanism of action of (S,S)-GNE 5729?

(S,S)-GNE 5729 is a positive allosteric modulator (PAM) of the N-methyl-D-aspartate receptor (NMDAR), with high selectivity for the GluN2A subunit. It enhances the receptor's response to the endogenous co-agonists glutamate (B1630785) and glycine, rather than directly activating the receptor itself. This modulation leads to an increased influx of calcium ions (Ca²⁺) upon receptor activation, which in turn can influence downstream signaling pathways involved in synaptic plasticity and neuronal function.

Q5: Are there any known degradation pathways for (S,S)-GNE 5729?

Specific degradation pathways for (S,S)-GNE 5729 have not been extensively published. However, as a pyridopyrimidinone-based compound, it may be susceptible to hydrolysis of the lactam ring under strong acidic or basic conditions. Photodegradation could also be a potential concern, so it is recommended to protect solutions from light during storage and handling.

Data Presentation: Recommended Storage Conditions

The following table summarizes the recommended storage conditions for (S,S)-GNE 5729 to ensure its long-term stability. Note that the provided timeframes are based on supplier recommendations and assume proper handling and storage techniques are followed.

Form	Storage Temperature	Recommended Solvent	Maximum Storage Duration
Solid (Powder)	-20°C	N/A	3 years[2]
4°C	N/A	2 years[2]
In Solution	-80°C	DMSO	1 year[1]
-20°C	DMSO	1 month[2]

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and use of (S,S)-GNE 5729.

Troubleshooting Workflow for (S,S)-GNE 5729

Experimental Protocols

Protocol for Assessing the Stability of (S,S)-GNE 5729 in Solution using HPLC-MS

This protocol outlines a general method for determining the stability of (S,S)-GNE 5729 in a given solvent over time.

• Preparation of Stock and Working Solutions:

  • Prepare a concentrated stock solution of (S,S)-GNE 5729 in high-purity, anhydrous DMSO (e.g., 10 mM).

  • From the stock solution, prepare working solutions at a relevant concentration (e.g., 100 µM) in the desired solvent (e.g., DMSO, aqueous buffer).

• Incubation Conditions:

  • Aliquot the working solutions into multiple vials for analysis at different time points.

  • Store the vials under various conditions to be tested (e.g., -80°C, -20°C, 4°C, room temperature, 37°C). Protect samples from light.

• Sample Analysis by HPLC-MS:

  • At each designated time point (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), retrieve a vial from each storage condition.

  • Analyze the samples using a stability-indicating HPLC-MS method. A typical method would involve a C18 reversed-phase column with a gradient elution using mobile phases such as water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid.

  • The mass spectrometer should be set to monitor the parent mass of (S,S)-GNE 5729 and any potential degradation products.

• Data Analysis:

  • Quantify the peak area of the (S,S)-GNE 5729 peak at each time point.

  • Calculate the percentage of the compound remaining relative to the initial time point (T=0).

  • Plot the percentage of remaining (S,S)-GNE 5729 against time for each storage condition to determine the degradation rate.

Signaling Pathway

(S,S)-GNE 5729 acts as a positive allosteric modulator of GluN2A-containing NMDARs. The following diagram illustrates the general signaling pathway initiated by the activation of these receptors.

Simplified NMDAR Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. drugtargetreview.com [drugtargetreview.com]

Troubleshooting unexpected results in (S,S)-GNE 5729 experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S,S)-GNE 5729, a selective positive allosteric modulator (PAM) of GluN2A-containing N-methyl-D-aspartate (NMDA) receptors.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for (S,S)-GNE 5729?

(S,S)-GNE 5729 is a positive allosteric modulator (PAM) of the NMDA receptor, with high selectivity for subtypes containing the GluN2A subunit.[1] It does not activate the receptor on its own but potentiates the receptor's response to the binding of the co-agonists, glutamate (B1630785) and glycine (B1666218) (or D-serine). This leads to an increased influx of cations, primarily Ca²⁺ and Na⁺, into the neuron upon receptor activation.[2]

Q2: What are the key advantages of (S,S)-GNE 5729 compared to other NMDA receptor modulators?

(S,S)-GNE 5729 offers an improved pharmacokinetic profile and enhanced selectivity for GluN2A-containing NMDA receptors over AMPA receptors when compared to its predecessor, GNE-0723.[1] This high selectivity can lead to more targeted effects and potentially fewer off-target related side effects in experimental models.

Q3: How should (S,S)-GNE 5729 be prepared for in vitro and in vivo experiments?

For in vitro experiments, (S,S)-GNE 5729 can be dissolved in dimethyl sulfoxide (B87167) (DMSO). For in vivo studies, a common vehicle formulation involves a mixture of DMSO, PEG400, and saline. It is crucial to ensure complete dissolution and to prepare fresh solutions for each experiment to avoid precipitation.

Q4: What is the expected effect of (S,S)-GNE 5729 on neuronal activity?

By potentiating NMDA receptor function, (S,S)-GNE 5729 is expected to enhance synaptic plasticity, such as long-term potentiation (LTP), and increase neuronal excitability in circuits where GluN2A-containing NMDA receptors are prevalent. This can be observed as increased frequency and amplitude of excitatory postsynaptic currents (EPSCs) in electrophysiology experiments or larger calcium transients in imaging studies.

Troubleshooting Guide

This guide addresses common unexpected results and provides potential solutions for experiments involving (S,S)-GNE 5729.

Observed Problem	Potential Cause	Troubleshooting Steps
No observable effect of (S,S)-GNE 5729	1. Compound Insolubility: The compound may have precipitated out of solution. 2. Low Agonist Concentration: The efficacy of PAMs can be dependent on the concentration of the orthosteric agonists (glutamate and glycine).[3][4] 3. Low Expression of GluN2A: The target cells or brain region may have low endogenous expression of the GluN2A subunit.[5][6] 4. Incorrect Compound Concentration: The concentration of (S,S)-GNE 5729 may be too low to elicit a response.	1. Verify Solubility: Visually inspect the solution for any precipitate. Prepare fresh solutions and consider gentle warming or sonication to aid dissolution. 2. Optimize Agonist Concentration: Perform a dose-response curve with varying concentrations of glutamate and glycine in the presence of (S,S)-GNE 5729 to find the optimal agonist concentrations. 3. Confirm GluN2A Expression: Use techniques like Western blot or immunohistochemistry to confirm the expression of the GluN2A subunit in your experimental system. Consider using a system with known high GluN2A expression as a positive control. 4. Perform Dose-Response: Conduct a dose-response experiment with (S,S)-GNE 5729 to determine the optimal effective concentration.
High Variability in Results	1. Inconsistent Compound Preparation: Variability in the preparation of the (S,S)-GNE 5729 solution can lead to inconsistent concentrations. 2. Fluctuations in Agonist Levels: Endogenous levels of glutamate and glycine can vary between preparations or over time. 3. Differential GluN2A Expression: The expression of GluN2A can vary between cell cultures, animals, or even different passages of the same cell line.[5][6]	1. Standardize Preparation: Adhere to a strict, standardized protocol for preparing and storing the compound solution. 2. Control Agonist Environment: For in vitro experiments, use a defined medium with known concentrations of glutamate and glycine. For in vivo studies, be mindful of factors that can influence neurotransmitter levels. 3. Characterize Your System: Regularly assess the expression levels of GluN2A in your experimental model to ensure consistency.
Unexpected Off-Target Effects	1. Interaction with other receptors: Although highly selective, at high concentrations (S,S)-GNE 5729 might interact with other receptors.[7] 2. Modulation of Triheteromeric Receptors: (S,S)-GNE 5729 may have different effects on triheteromeric NMDA receptors (e.g., GluN1/GluN2A/GluN2B) compared to diheteromeric GluN1/GluN2A receptors.[8]	1. Use Appropriate Controls: Include control experiments with specific antagonists for other potential targets to rule out off-target effects. 2. Characterize Receptor Subtypes: If possible, use expression systems with defined NMDA receptor subunit compositions to understand the specific effects of (S,S)-GNE 5729 on different receptor subtypes.

Experimental Protocols

In Vitro Electrophysiology: Whole-Cell Patch-Clamp Recording

Objective: To measure the effect of (S,S)-GNE 5729 on NMDA receptor-mediated excitatory postsynaptic currents (EPSCs).

Methodology:

• Prepare acute brain slices or cultured neurons expressing GluN2A-containing NMDA receptors.

• Establish whole-cell patch-clamp configuration on a target neuron.

• Perfuse the cells with an external solution containing antagonists for AMPA and GABA receptors to isolate NMDA receptor currents.

• Evoke EPSCs by stimulating presynaptic afferents.

• Record baseline NMDA EPSCs in the absence of the compound.

• Bath-apply (S,S)-GNE 5729 at the desired concentration and record the potentiated NMDA EPSCs.

• Wash out the compound to observe the reversal of the effect.

• Analyze the amplitude and decay kinetics of the EPSCs before, during, and after compound application.

In Vitro Calcium Imaging

Objective: To visualize and quantify the effect of (S,S)-GNE 5729 on NMDA receptor-mediated calcium influx.

Methodology:

• Load cultured neurons or brain slices with a calcium indicator dye (e.g., Fura-2 AM).[9][10][11][12]

• Mount the preparation on an imaging setup.

• Perfuse with an external solution.

• Establish a stable baseline fluorescence signal.

• Stimulate the cells with a low concentration of NMDA and glycine to elicit a submaximal calcium response.

• Perfuse the cells with (S,S)-GNE 5729 and repeat the NMDA/glycine stimulation.

• Acquire images and measure the change in fluorescence intensity to quantify the potentiation of the calcium response.

In Vivo Microdialysis

Objective: To measure the effect of (S,S)-GNE 5729 on extracellular levels of neurotransmitters like glutamate and GABA in a specific brain region.

Methodology:

• Implant a microdialysis probe into the brain region of interest in an anesthetized or freely moving animal.

• Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate.

• Collect baseline dialysate samples to measure basal neurotransmitter levels.

• Administer (S,S)-GNE 5729 systemically or locally through the microdialysis probe (retrodialysis).

• Continue to collect dialysate samples at regular intervals.

• Analyze the samples for glutamate and GABA concentrations using techniques like HPLC.[13][14][15]

Visualizations

Caption: Signaling pathway of (S,S)-GNE 5729 action on the NMDA receptor.

Caption: General experimental workflow for studying (S,S)-GNE 5729 effects.

Caption: Logical troubleshooting workflow for unexpected experimental results.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NMDA receptor - Wikipedia [en.wikipedia.org]
• 3. Pharmacological Modulation of NMDA Receptor Activity and the Advent of Negative and Positive Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Screening for positive allosteric modulators: assessment of modulator concentration-response curves as a screening paradigm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Involvement of the GluN2A and GluN2B Subunits in Synaptic and Extrasynaptic N-methyl-d-aspartate Receptor Function and Neuronal Excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Probing NMDA receptor GluN2A and GluN2B subunit expression and distribution in cortical neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Drug Off-Target Effects Predicted Using Structural Analysis in the Context of a Metabolic Network Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Distinct functional and pharmacological properties of triheteromeric GluN1/GluN2A/GluN2B NMDA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Calcium Imaging to Study NMDA Receptor-mediated Cellular Responses | Springer Nature Experiments [experiments.springernature.com]
• 10. portal.research.lu.se [portal.research.lu.se]
• 11. Calcium Imaging in mDA neurons [protocols.io]
• 12. Ionized Intracellular Calcium Concentration Predicts Excitotoxic Neuronal Death: Observations with Low-Affinity Fluorescent Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Rapid analysis of GABA and glutamate in microdialysis samples using high performance liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sampling glutamate and GABA with microdialysis: suggestions on how to get the dialysis membrane closer to the synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Microdialysis of GABA and glutamate: analysis, interpretation and comparison with microsensors - PubMed [pubmed.ncbi.nlm.nih.gov]

How to control for vehicle effects in (S,S)-GNE 5729 in vivo studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S,S)-GNE 5729 in in vivo studies. The focus is on controlling for potential confounding effects of the vehicle used for drug delivery.

Frequently Asked Questions (FAQs)

Q1: What are the common challenges when selecting a vehicle for a poorly soluble compound like (S,S)-GNE 5729?

When selecting a vehicle for a poorly soluble compound such as (S,S)-GNE 5729, researchers often face challenges in achieving a stable, homogenous formulation that allows for accurate and reproducible dosing. The vehicle itself should be non-toxic and inert, causing minimal physiological effects that could interfere with the study's outcome. For neuroactive compounds like GNE-5729, it is particularly crucial that the vehicle does not cross the blood-brain barrier and exert its own effects.

Q2: What are some commonly used vehicles for in vivo studies of poorly soluble compounds?

A variety of vehicles can be used to administer poorly soluble compounds in vivo. These can be broadly categorized as aqueous solutions, organic solvents, oil-based vehicles, and suspensions.[1] Common examples include:

• Aqueous solutions with co-solvents or solubilizing agents:

  • Saline or phosphate-buffered saline (PBS) with co-solvents like Dimethyl sulfoxide (B87167) (DMSO) or ethanol.[1]

  • Aqueous solutions containing cyclodextrins (e.g., HP-β-CD) to enhance solubility.[1][2]

• Suspensions:

  • Aqueous suspensions using agents like methyl cellulose (B213188) (MC) or carboxymethyl cellulose (CMC).[2][3]

• Oil-based vehicles:

  • For highly lipophilic compounds, oils such as corn oil, sesame oil, or olive oil can be used for oral or intraperitoneal administration.[1]

Q3: Can the vehicle itself influence the experimental results?

Yes, the vehicle can have independent physiological effects that may confound the interpretation of the study. For instance, even low doses of DMSO can have protective effects against certain types of liver injury in mice.[4] Therefore, a vehicle-only control group is an essential component of any in vivo study design to distinguish the effects of the compound from those of the vehicle.

Troubleshooting Guides

Issue 1: Compound Precipitation in the Formulation

Symptom: The (S,S)-GNE 5729 formulation appears cloudy or contains visible precipitate, leading to inaccurate dosing.

Possible Causes:

• The compound's solubility limit in the chosen vehicle has been exceeded.

• The temperature of the formulation has changed, affecting solubility.

• The pH of the solution is not optimal for compound solubility.

Troubleshooting Steps:

Step	Action	Rationale
1	Sonication	Apply sonication to the formulation to aid in dissolving the compound.
2	Gentle Warming	Gently warm the formulation to increase the solubility of the compound. Ensure the temperature does not degrade the compound.
3	Adjust Vehicle Composition	Increase the percentage of the co-solvent (e.g., DMSO, PEG 400) in the vehicle. Note the potential for increased vehicle-related side effects.
4	pH Adjustment	If the compound's solubility is pH-dependent, adjust the pH of the vehicle accordingly.
5	Consider a Suspension	If solubility remains an issue, consider formulating (S,S)-GNE 5729 as a micronized suspension in a suitable vehicle like 0.5% methyl cellulose.

Issue 2: Adverse Effects Observed in the Vehicle-Only Control Group

Symptom: Animals in the vehicle-only control group exhibit unexpected physiological or behavioral changes (e.g., sedation, irritation at the injection site, altered locomotor activity).

Possible Causes:

• The vehicle or a component of the vehicle has inherent biological activity.

• The concentration of the co-solvent (e.g., DMSO, ethanol) is too high, causing toxicity.[1]

• The osmolality or pH of the vehicle is causing irritation.

Troubleshooting Steps:

Step	Action	Rationale
1	Review Vehicle Component Toxicity	Research the known toxicological profiles of all vehicle components.
2	Reduce Co-solvent Concentration	If using a co-solvent, try to reduce its concentration to the lowest effective level.
3	Change the Vehicle	Consider switching to a more inert vehicle, such as an aqueous suspension with methyl cellulose or a cyclodextrin-based formulation.
4	Adjust Formulation Properties	Ensure the pH and osmolality of the vehicle are within a physiologically tolerable range.
5	Refine Administration Technique	Ensure proper administration technique to minimize irritation, especially for subcutaneous or intraperitoneal injections.

Experimental Protocols

Protocol 1: Vehicle Selection and Formulation Preparation

This protocol outlines a systematic approach to selecting and preparing a vehicle for (S,S)-GNE 5729.

• Solubility Screening:

  • Determine the approximate solubility of (S,S)-GNE 5729 in a panel of common vehicles (e.g., 0.5% Methyl Cellulose, 10% DMSO in saline, 20% HP-β-CD in water, corn oil).

  • Prepare saturated solutions and quantify the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC).

• Formulation Preparation (Example with a Co-solvent):

  • Weigh the required amount of (S,S)-GNE 5729.

  • Dissolve the compound in the minimum required volume of the chosen co-solvent (e.g., DMSO).

  • While vortexing, slowly add the aqueous component (e.g., saline) to the desired final volume.

  • Visually inspect for any precipitation. If the solution is clear, it is ready for administration.

• Formulation Preparation (Example with a Suspension):

  • Micronize the (S,S)-GNE 5729 powder to a uniform particle size.

  • Prepare the vehicle (e.g., 0.5% methyl cellulose in sterile water).

  • Gradually add the micronized powder to the vehicle while stirring or sonicating to ensure a homogenous suspension.

Protocol 2: In Vivo Study Design with Vehicle Control

• Animal Model: Select the appropriate animal model for the study (e.g., C57BL/6 mice).

• Group Allocation: Randomly assign animals to the following groups:

  • Group 1: Naive (no treatment)

  • Group 2: Vehicle Control (administered with the vehicle only)

  • Group 3: (S,S)-GNE 5729 (administered with the compound in the vehicle)

• Dosing: Administer the vehicle or compound formulation according to the study design (e.g., intraperitoneal injection, oral gavage). The volume of administration should be consistent across all groups.

• Monitoring: Observe all animals for any adverse effects and record relevant behavioral or physiological parameters.

• Data Analysis: Compare the results from the (S,S)-GNE 5729 treated group to the vehicle control group to determine the specific effects of the compound.

Visualizations

Caption: Signaling pathway of (S,S)-GNE 5729 as a positive allosteric modulator of the NMDA receptor.

Caption: Workflow for selecting a suitable vehicle for in vivo studies of (S,S)-GNE 5729.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Investigation of solvents that can be used as vehicles to evaluate poorly soluble compounds in short-term oral toxicity studies in rats [jstage.jst.go.jp]
• 4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

Addressing variability in electrophysiological recordings with (S,S)-GNE 5729

Welcome to the technical support center for researchers utilizing (S,S)-GNE 5729 in electrophysiological recordings. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you navigate potential challenges and ensure the acquisition of high-quality, reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is (S,S)-GNE 5729 and what is its primary mechanism of action?

(S,S)-GNE 5729 is a positive allosteric modulator (PAM) of the N-methyl-D-aspartate receptor (NMDAR), with high selectivity for the GluN2A subunit.[1] Unlike agonists that directly activate the receptor, (S,S)-GNE 5729 binds to a different site on the receptor to enhance its function in the presence of the natural co-agonists, glutamate (B1630785) and glycine. This potentiation of the NMDAR response can be utilized to study the role of GluN2A-containing NMDARs in various physiological and pathological processes.

Q2: How should I prepare stock solutions of (S,S)-GNE 5729?

Proper preparation of (S,S)-GNE 5729 solutions is critical for experimental consistency. It is highly soluble in DMSO.[2] For in vitro experiments, it is recommended to prepare a high-concentration stock solution in 100% DMSO and then make fresh serial dilutions in your artificial cerebrospinal fluid (ACSF) or external recording solution on the day of the experiment. For in vivo studies, specific formulations with solvents like PEG300, Tween-80, and saline can be used to achieve a clear solution.[3]

Q3: What are the recommended storage conditions for (S,S)-GNE 5729 stock solutions?

To maintain the stability and activity of (S,S)-GNE 5729, it is crucial to store stock solutions properly. When dissolved in a solvent, it is recommended to store aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[3] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

Troubleshooting Guide: Addressing Variability in Electrophysiological Recordings

Variability in electrophysiological recordings is a common challenge. When working with a potent modulator like (S,S)-GNE 5729, it is important to distinguish between general experimental variability and compound-specific effects.

Problem	Potential Cause	Troubleshooting Steps
Increased baseline noise or spontaneous firing after drug application.	1. Excitotoxicity: As a PAM, GNE 5729 enhances NMDAR function, which can lead to excessive neuronal excitation. 2. Solvent effects: High concentrations of DMSO can affect neuronal health and recording stability.	1. Optimize Concentration: Perform a dose-response curve to determine the lowest effective concentration of GNE 5729 for your preparation. 2. Control for Solvent: Ensure the final concentration of the vehicle (e.g., DMSO) in your recording solution is consistent across all conditions (including baseline) and is at a non-toxic level (typically <0.1%).[2] 3. Monitor Cell Health: Visually inspect cells throughout the experiment for any signs of swelling or damage.
Inconsistent or variable potentiation of synaptic responses.	1. Incomplete Wash-in/Wash-out: The compound may not have fully reached its target or been completely removed between applications. 2. Receptor Desensitization: Prolonged or high-concentration application of a PAM can lead to receptor desensitization. 3. Variability in GluN2A Subunit Expression: The expression levels of GluN2A can vary between different brain regions, developmental stages, and even individual cells.	1. Adequate Perfusion Time: Allow sufficient time for the drug to perfuse the slice and reach a steady-state effect. Similarly, ensure a thorough washout period. 2. Interleaved Recordings: Alternate between control and drug application conditions to account for any time-dependent changes in recording stability. 3. Characterize Your Preparation: Be aware of the known expression patterns of GluN2A in your model system. Variability in expression can be a source of biological, rather than technical, variability.
Drifting baseline holding current.	1. General Recording Instability: This can be due to a variety of factors unrelated to the drug, such as an unstable seal, electrode drift, or changes in the bath solution. 2. Slow-onset Drug Effects: The potentiation of tonic NMDAR currents by GNE 5729 could manifest as a slow drift in the holding current.	1. Verify Recording Stability: Before drug application, ensure a stable baseline recording for at least 5-10 minutes. Address any underlying issues with the patch, ground, or perfusion system. 2. Longer Baseline Post-Application: After applying GNE 5729, allow for a longer equilibration period to see if the holding current stabilizes at a new level.
Alterations in synaptic plasticity induction (LTP/LTD).	1. Modulation of Induction Threshold: By enhancing NMDAR function, GNE 5729 can alter the threshold for inducing long-term potentiation (LTP) or long-term depression (LTD). 2. Differential Effects on GluN2A vs. GluN2B: Synaptic plasticity mechanisms can be differentially regulated by GluN2A- and GluN2B-containing NMDARs. A GluN2A-selective PAM will specifically bias this balance.	1. Re-evaluate Induction Protocols: You may need to adjust the parameters of your plasticity induction protocol (e.g., stimulation frequency, duration) in the presence of GNE 5729. 2. Interpret with Mechanistic Context: Be mindful that observed changes in plasticity are likely a direct consequence of the compound's mechanism of action and can provide valuable insights into the role of GluN2A in these processes.

Experimental Protocols

Below are detailed methodologies for key experiments involving (S,S)-GNE 5729.

Whole-Cell Patch-Clamp Recordings in Acute Brain Slices

This protocol is adapted from standard procedures and should be optimized for your specific experimental setup.

1. Solutions and Reagents:

• Artificial Cerebrospinal Fluid (ACSF): (in mM) 125 NaCl, 2.5 KCl, 1.25 NaH2PO4, 25 NaHCO3, 2 CaCl2, 1 MgCl2, and 10 glucose. Bubble continuously with 95% O2 / 5% CO2.

• Internal Solution (for voltage-clamp): (in mM) 130 Cs-methanesulfonate, 10 HEPES, 10 phosphocreatine-Na2, 5 QX-314, 4 ATP-Mg, and 0.3 GTP-Na, pH adjusted to 7.3 with CsOH.

• (S,S)-GNE 5729 Stock Solution: 10 mM in 100% DMSO.

2. Brain Slice Preparation:

• Anesthetize and decapitate the animal in accordance with institutional guidelines.

• Rapidly remove the brain and place it in ice-cold, oxygenated ACSF.

• Cut 300-400 µm thick coronal or sagittal slices using a vibratome.

• Transfer slices to a holding chamber with oxygenated ACSF and allow them to recover for at least 1 hour at room temperature before recording.

3. Recording Procedure:

• Transfer a slice to the recording chamber and continuously perfuse with oxygenated ACSF at a rate of 2-3 ml/min.

• Visualize neurons using a microscope with DIC optics.

• Pull patch pipettes from borosilicate glass to a resistance of 3-7 MΩ when filled with internal solution.

• Approach a neuron and form a gigaohm seal (>1 GΩ).

• Rupture the membrane to obtain a whole-cell configuration.

• Hold the cell in voltage-clamp at -70 mV.

• Record a stable baseline of synaptic activity for 5-10 minutes.

• Apply (S,S)-GNE 5729 by diluting the stock solution into the ACSF to the desired final concentration.

• Record the effects of the compound on synaptic currents.

• Wash out the compound by perfusing with ACSF for at least 15-20 minutes.

Visualizations

Caption: Mechanism of action for (S,S)-GNE 5729.

Caption: Experimental workflow for electrophysiology.

References

• 1. Bidirectional NMDA receptor plasticity controls CA3 output and heterosynaptic metaplasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GNE-5729 | NMDAR positive allosteric modulator | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]

Preventing precipitation of (S,S)-GNE 5729 in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the precipitation of (S,S)-GNE 5729 in aqueous solutions. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the basic physicochemical properties of (S,S)-GNE 5729?

A1: Key physicochemical properties of (S,S)-GNE 5729 are summarized in the table below. Understanding these properties is crucial for designing experiments and preparing solutions.

Property	Value	Source
Molecular Weight	428.2 g/mol	MedChemExpress
Appearance	Crystalline solid	General knowledge
Solubility in DMSO	≥ 80 mg/mL	TargetMol
Kinetic Solubility	43.5 µM	ACS Med. Chem. Lett.

Q2: My (S,S)-GNE 5729 precipitated after I diluted my DMSO stock solution into an aqueous buffer. Why did this happen?

A2: This phenomenon, known as "solvent-shift precipitation," is common for compounds with low aqueous solubility. When a concentrated stock solution in a high-solubility organic solvent like DMSO is rapidly diluted into an aqueous medium where the compound is less soluble, the compound can crash out of solution. To mitigate this, it is recommended to add the DMSO stock to the aqueous buffer slowly while vortexing or stirring to ensure rapid and thorough mixing.[1][2]

Q3: What is the recommended method for preparing aqueous solutions of (S,S)-GNE 5729?

A3: Due to its low aqueous solubility, direct dissolution of (S,S)-GNE 5729 in aqueous buffers is not recommended. The use of co-solvents or solubility enhancers like cyclodextrins is necessary to achieve and maintain the desired concentration. MedchemExpress provides two validated protocols for preparing aqueous solutions of (S,S)-GNE 5729 at a concentration of ≥ 2.5 mg/mL.[3]

Q4: Can I sonicate or heat my (S,S)-GNE 5729 solution to aid dissolution?

A4: Yes, if you observe precipitation or phase separation during the preparation of your aqueous solution, gentle heating and/or sonication can be used to help dissolve the compound.[3] However, it is crucial to ensure that the temperature is not too high to cause degradation of the compound. Always visually inspect the solution after it returns to room temperature to ensure no precipitation has occurred.

Q5: How should I store my stock and aqueous solutions of (S,S)-GNE 5729?

A5: Stock solutions of (S,S)-GNE 5729 in DMSO should be stored at -20°C or -80°C.[3] It is advisable to prepare small aliquots to avoid repeated freeze-thaw cycles. Aqueous solutions should ideally be prepared fresh for each experiment. If short-term storage is necessary, keep the solution at 4°C and use it within 24 hours. Always visually inspect for precipitation before use.

Troubleshooting Guide

This guide provides a systematic approach to resolving precipitation issues with (S,S)-GNE 5729 in your experiments.

Problem: Precipitation observed upon preparation of aqueous working solution.

Potential Cause	Recommended Action
High final concentration	The desired concentration may exceed the solubility limit of (S,S)-GNE 5729 in your specific aqueous buffer. Try preparing a lower concentration.
Improper mixing technique	Rapid addition of the DMSO stock to the aqueous buffer can cause localized supersaturation and precipitation. Add the DMSO stock dropwise to the vigorously stirring aqueous buffer.[2]
Low temperature of aqueous buffer	The solubility of some compounds decreases at lower temperatures. Ensure your aqueous buffer is at room temperature before adding the DMSO stock.
pH of the aqueous buffer	The solubility of (S,S)-GNE 5729 may be pH-dependent. Although the pKa is not publicly available, you can empirically test a range of pH values for your buffer to see if solubility improves.

Problem: Solution is initially clear but precipitation occurs over time.

Potential Cause	Recommended Action
Metastable supersaturated solution	The initially prepared solution may be supersaturated and thermodynamically unstable, leading to precipitation over time. Use the solution immediately after preparation.
Temperature fluctuations	Changes in temperature during storage or in the experimental setup can cause the compound to precipitate. Maintain a constant temperature.
Interaction with other components	Components in your assay medium (e.g., salts, proteins) could be reducing the solubility of (S,S)-GNE 5729. Consider evaluating the compatibility of your formulation with the assay medium beforehand.

Experimental Protocols

Protocol 1: Co-solvent Formulation

This protocol from MedchemExpress yields a clear solution of ≥ 2.5 mg/mL.[3]

Materials:

• (S,S)-GNE 5729 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl in sterile water)

Procedure:

• Prepare a stock solution of (S,S)-GNE 5729 in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add the following solvents in order, ensuring complete mixing after each addition:

  • 10% DMSO (from your stock solution)

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• Vortex the final solution until it is clear. Gentle warming or sonication can be used if necessary.

Protocol 2: Cyclodextrin Formulation

This protocol from MedchemExpress also yields a clear solution of ≥ 2.5 mg/mL.[3]

Materials:

• (S,S)-GNE 5729 powder

• Dimethyl sulfoxide (DMSO)

• 20% (w/v) Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in Saline

Procedure:

• Prepare a stock solution of (S,S)-GNE 5729 in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add the following in order, ensuring complete mixing:

  • 10% DMSO (from your stock solution)

  • 90% (20% SBE-β-CD in Saline)

• Vortex the final solution until it is clear. Gentle warming or sonication can be used if necessary.

Visualizations

Caption: Experimental workflow for preparing (S,S)-GNE 5729 aqueous solutions.

Caption: Troubleshooting workflow for (S,S)-GNE 5729 precipitation.

Caption: Mechanism of action of (S,S)-GNE 5729 as an NMDAR PAM.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of GluN2A Positive Allosteric Modulators: (S,S)-GNE-5729 vs. GNE-0723

A detailed guide for researchers on the efficacy, selectivity, and pharmacokinetic profiles of two prominent GluN2A-selective N-methyl-D-aspartate (NMDA) receptor positive allosteric modulators (PAMs).

In the landscape of neuroscience drug discovery, the development of subtype-selective modulators for glutamate (B1630785) receptors is a key area of focus. Among these, positive allosteric modulators (PAMs) targeting the GluN2A subunit of the NMDA receptor hold significant promise for treating a range of central nervous system disorders. This guide provides a comprehensive comparison of two such compounds developed by Genentech: GNE-0723 and its successor, (S,S)-GNE-5729. This analysis is intended to assist researchers in selecting the appropriate tool compound for their preclinical studies.

Executive Summary

(S,S)-GNE-5729 emerges as a superior tool compound compared to its predecessor, GNE-0723, for in vivo applications. This is attributed to its significantly improved pharmacokinetic profile, including lower clearance and higher oral bioavailability, and enhanced selectivity against the AMPA receptor. While both compounds exhibit potent positive allosteric modulation of GluN2A-containing NMDA receptors, the improved properties of (S,S)-GNE-5729 are designed to provide more reliable and targeted in vivo efficacy and safety assessments.

Data Presentation

The following tables summarize the key quantitative data comparing the efficacy, selectivity, and pharmacokinetic properties of (S,S)-GNE-5729 and GNE-0723.

Table 1: In Vitro Efficacy and Selectivity

Parameter	(S,S)-GNE-5729	GNE-0723	Reference(s)
GluN2A EC₅₀	37 nM	21 nM	[1][2][3][4][5][6]
GluN2C EC₅₀	4.7 µM	7.4 µM	[1][2][6]
GluN2D EC₅₀	9.5 µM	6.2 µM	[1][2][6]
AMPA Receptor EC₅₀ (EPSP Area)	> 15 µM	5.7 µM	[7]
Deactivation Tau (τ)	3164 ms	2102 ms	[7]

Table 2: Pharmacokinetic Profile in Mice

Parameter	(S,S)-GNE-5729	GNE-0723	Reference(s)
Clearance (CL)	10 mL/min/kg	-
Oral Bioavailability (F)	37%	-
Brain Penetration	Brain Penetrant	Brain Penetrant	[1][2][3]

Note: Direct comparative values for the clearance and bioavailability of GNE-0723 were not available in the cited literature; however, (S,S)-GNE-5729 was developed to have an improved pharmacokinetic profile[7][8][9].

Efficacy and Mechanism of Action

Both (S,S)-GNE-5729 and GNE-0723 are potent positive allosteric modulators that enhance the function of GluN2A-containing NMDA receptors.[1][2][3][4][5][6] Their mechanism of action involves binding to a site on the receptor to increase the probability of channel opening in the presence of the endogenous agonists, glutamate and glycine. This potentiation is reflected in a slowing of the channel deactivation kinetics, as indicated by the "tau" values in Table 1.[7] A longer deactivation time suggests a prolonged channel opening and consequently, an enhanced synaptic response.

dot

Caption: Signaling pathway of GluN2A-containing NMDA receptor activation.

Selectivity Profile

A critical attribute for any neuromodulator is its selectivity for the intended target over other receptors to minimize off-target effects. In this regard, (S,S)-GNE-5729 demonstrates a clear advantage. While both compounds are highly selective for GluN2A over other NMDA receptor subunits, (S,S)-GNE-5729 shows significantly less activity at the AMPA receptor.[7] The EC₅₀ for GNE-0723 on the AMPA receptor-mediated excitatory postsynaptic potential (EPSP) area is 5.7 µM, whereas for (S,S)-GNE-5729, it is greater than 15 µM, indicating a much-improved selectivity profile.[7] This enhanced selectivity reduces the risk of non-specific effects and potential excitotoxicity associated with broad-spectrum glutamate receptor activation.

Experimental Protocols

Whole-Cell Voltage-Clamp Electrophysiology for NMDA Receptor PAM Efficacy

This protocol is designed to assess the potency and efficacy of PAMs on recombinant NMDA receptors expressed in a heterologous system (e.g., HEK293 cells).

1. Cell Culture and Transfection:

• Culture HEK293 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Co-transfect cells with plasmids encoding the human GluN1 and GluN2A subunits, along with a fluorescent reporter (e.g., GFP) to identify transfected cells.

2. Electrophysiological Recording:

• Prepare an external solution containing (in mM): 140 NaCl, 2.8 KCl, 1 CaCl₂, 10 HEPES, and 0.01 glycine, with the pH adjusted to 7.4.

• Use an internal pipette solution containing (in mM): 135 CsF, 10 EGTA, 10 HEPES, and 4 Mg-ATP, with the pH adjusted to 7.2.

• Obtain whole-cell patch-clamp recordings from GFP-positive cells using a patch-clamp amplifier.

• Hold the cells at a membrane potential of -70 mV.

3. Data Acquisition and Analysis:

• Apply a saturating concentration of glutamate (e.g., 100 µM) to elicit a baseline NMDA receptor current.

• Co-apply varying concentrations of the test compound ((S,S)-GNE-5729 or GNE-0723) with glutamate.

• Measure the peak amplitude of the potentiated current.

• To determine the EC₅₀, plot the percentage of potentiation against the log of the compound concentration and fit the data to a sigmoidal dose-response curve.

• To measure deactivation kinetics (tau), rapidly remove glutamate and the test compound and fit the decay of the current to a single or double exponential function.

dot

Caption: Experimental workflow for whole-cell voltage-clamp electrophysiology.

Brain Slice Field Potential Recordings for AMPA Receptor Selectivity

This protocol assesses the off-target effects of the compounds on AMPA receptor-mediated synaptic transmission in a more physiologically relevant setting.

1. Brain Slice Preparation:

• Anesthetize a rodent (e.g., a juvenile rat) and decapitate.

• Rapidly remove the brain and place it in ice-cold, oxygenated artificial cerebrospinal fluid (aCSF) containing (in mM): 124 NaCl, 2.5 KCl, 1.25 NaH₂PO₄, 2 MgSO₄, 2 CaCl₂, 26 NaHCO₃, and 10 dextrose.

• Prepare 300-400 µm thick coronal or sagittal hippocampal slices using a vibratome.

• Allow the slices to recover in oxygenated aCSF at room temperature for at least 1 hour.

2. Electrophysiological Recording:

• Transfer a slice to a recording chamber continuously perfused with oxygenated aCSF.

• Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

• Deliver baseline stimuli every 30 seconds to evoke stable fEPSPs.

3. Data Acquisition and Analysis:

• After establishing a stable baseline, bath-apply varying concentrations of the test compound ((S,S)-GNE-5729 or GNE-0723).

• Record the fEPSP slope or area for at least 20 minutes at each concentration.

• To determine the EC₅₀ for AMPA receptor potentiation, plot the percentage change in the fEPSP slope/area against the log of the compound concentration and fit to a dose-response curve.

dot

Caption: Experimental workflow for brain slice field potential recordings.

Conclusion

The development of (S,S)-GNE-5729 represents a significant advancement in the pursuit of selective GluN2A-positive allosteric modulators. Its improved pharmacokinetic profile and, most notably, its enhanced selectivity against AMPA receptors, make it a more reliable and specific tool for investigating the therapeutic potential of GluN2A modulation in vivo.[7][10] Researchers should consider these advantages when designing experiments aimed at elucidating the role of GluN2A in neurological and psychiatric disorders.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GNE 5729 - MedChem Express [bioscience.co.uk]
• 3. medchemexpress.com [medchemexpress.com]
• 4. GNE-0723 | GluN2A | NMDAR positive modulator | AD | TargetMol [targetmol.com]
• 5. GNE-0723 | GluN2A PAM | Probechem Biochemicals [probechem.com]
• 6. GNE-0723 - Immunomart [immunomart.com]
• 7. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Positive and Negative Allosteric Modulators of N-Methyl-D-Aspartate (NMDA) Receptors; Structure-Activity Relationships and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synaptic GluN2A-Containing NMDA Receptors: From Physiology to Pathological Synaptic Plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of GluN2A subtype-selective N-methyl-d-aspartate (NMDA) receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to (S,S)-GNE 5729 and Other GluN2A Positive Allosteric Modulators

For Researchers, Scientists, and Drug Development Professionals

The N-methyl-D-aspartate receptor (NMDAR) is a crucial player in synaptic plasticity and memory function.[1] Dysfunction of NMDARs, particularly those containing the GluN2A subunit, has been implicated in a range of neurological and psychiatric disorders, including schizophrenia, depression, and Alzheimer's disease.[1][2] This has spurred the development of positive allosteric modulators (PAMs) that selectively target GluN2A-containing NMDARs as a promising therapeutic strategy. This guide provides a detailed comparison of (S,S)-GNE 5729 with other notable GluN2A PAMs, focusing on their performance based on available experimental data.

Overview of (S,S)-GNE 5729

(S,S)-GNE 5729 is a potent and selective positive allosteric modulator of GluN2A-containing NMDARs.[1] It emerged from optimization of an earlier compound, GNE-0723, and exhibits an improved pharmacokinetic profile and enhanced selectivity against AMPA receptors (AMPARs).[1][2] Its pyridopyrimidinone core structure distinguishes it from other series of GluN2A PAMs.[1]

Comparative Performance Data

The following tables summarize the quantitative data comparing (S,S)-GNE 5729 with other key GluN2A PAMs: GNE-0723, GNE-6901, and GNE-8324.

Table 1: In Vitro Potency and Selectivity

Compound	GluN2A EC50 (nM)	Selectivity vs. GluN2B	Selectivity vs. GluN2C	Selectivity vs. GluN2D	Selectivity vs. AMPAR	Reference
(S,S)-GNE 5729	~20	>100-fold	>100-fold	>100-fold	>1000-fold	[1]
GNE-0723	~20	>250-fold	~300-fold	~300-fold	~200-fold (5-fold less than GNE 5729)	[1][3]
GNE-6901	8500	High	High	Has PAM activity	Good	[4][5][6]
GNE-8324	2430	High	High	High	Good	[4][5][6]

EC50 values represent the concentration required to elicit 50% of the maximal response.

Table 2: Pharmacokinetic Properties

Compound	Brain Penetration	In Vivo Profile	Reference
(S,S)-GNE 5729	Favorable	Improved in vivo pharmacokinetic profile	[1][3]
GNE-0723	Excellent, brain penetrant	Suitable for in vivo characterization, but poorer PK profile than GNE-5729	[2][3][6][7]
GNE-6901	Poor	Unfavorable pharmacokinetic properties	[3][6]
GNE-8324	Poor	Unfavorable pharmacokinetic properties	[3][6]

Table 3: Effects on Channel Kinetics

Compound	Effect on Glutamate (B1630785) Potency	Effect on Deactivation Kinetics	Reference
(S,S)-GNE 5729	Increases	Slower deactivation (moderate)	[1]
GNE-0723	Increases	Slower deactivation (moderate)	[1]
GNE-6901	Smaller effect on Glu potency	Slower deactivation	[4]
GNE-8324	Markedly increased Glu potency (~10-fold)	Significantly slower deactivation	[4]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and replication of these findings.

In Vitro Electrophysiology

Objective: To determine the potency and selectivity of GluN2A PAMs.

Methodology:

• Cell Culture and Transfection: Human embryonic kidney (HEK293) cells are cultured and transiently transfected with plasmids encoding the human GluN1 and GluN2A (or other GluN2 subunits for selectivity profiling) subunits of the NMDA receptor. For AMPAR selectivity, cells are transfected with AMPA receptor subunits (e.g., GluA2).

• Whole-Cell Voltage-Clamp Recordings:

  • Transfected cells are identified by fluorescence microscopy (if a fluorescent marker is co-transfected).

  • Whole-cell patch-clamp recordings are performed at a holding potential of -60 to -70 mV.

  • The external solution contains standard physiological ion concentrations, and the internal pipette solution contains a cesium-based solution to block potassium channels.

  • A rapid solution exchange system is used to apply agonists and modulators.

• Potency and Selectivity Assessment:

  • To determine the EC50 for a PAM, cells are pre-incubated with varying concentrations of the modulator before co-application with a fixed, sub-saturating concentration of glutamate and a saturating concentration of glycine.

  • The potentiation of the glutamate-evoked current is measured and plotted against the PAM concentration to determine the EC50.

  • Selectivity is determined by performing similar experiments on cells expressing other NMDA receptor subunit combinations (GluN1/GluN2B, GluN1/GluN2C, GluN1/GluN2D) or AMPA receptors.[1]

• Deactivation Kinetics:

  • To measure the effect on deactivation kinetics, a brief pulse of a saturating concentration of glutamate is applied in the presence or absence of the PAM.

  • The decay of the current after the removal of glutamate is fitted with an exponential function to determine the deactivation time constant (τ).[1]

Brain Slice Electrophysiology

Objective: To assess the effect of PAMs on synaptically-activated NMDARs.

Methodology:

• Brain Slice Preparation: Acute brain slices (e.g., from the hippocampus) are prepared from rodents.

• Field Recordings:

  • A stimulating electrode is placed to activate presynaptic fibers (e.g., Schaffer collaterals), and a recording electrode is placed in the dendritic region of postsynaptic neurons (e.g., CA1 stratum radiatum) to record excitatory postsynaptic potentials (EPSPs).

  • The AMPAR-mediated component of the EPSP is recorded, and the effect of the PAM on this component is measured to assess AMPAR selectivity in a more physiological context.[1]

• Whole-Cell Recordings from Neurons:

  • Patch-clamp recordings are performed on individual neurons within the slice to measure NMDAR-mediated excitatory postsynaptic currents (EPSCs).

  • The effect of the PAM on the amplitude and decay kinetics of the NMDAR EPSC is quantified.[3]

Visualizations

GluN2A Receptor Signaling Pathway

Caption: Simplified signaling pathway of a GluN2A-containing NMDA receptor activated by co-agonists and a positive allosteric modulator (PAM).

Experimental Workflow for In Vitro Characterization

Caption: Workflow for the in vitro characterization of GluN2A PAMs using whole-cell patch-clamp electrophysiology.

Conclusion

(S,S)-GNE 5729 stands out as a superior GluN2A-selective PAM when compared to its predecessors, particularly GNE-0723. Its key advantages lie in its significantly improved selectivity against AMPA receptors and a more favorable in vivo pharmacokinetic profile, making it a more suitable candidate for in vivo studies and further drug development.[1] While earlier compounds like GNE-6901 and GNE-8324 were instrumental in validating the therapeutic potential of GluN2A modulation, their poor pharmacokinetic properties limited their translational utility.[3][6] The distinct effects of these various PAMs on channel kinetics also highlight the nuanced ways in which allosteric modulators can fine-tune receptor function, offering opportunities for developing drugs with specific desired effects on synaptic transmission. The data presented in this guide underscore the importance of a multi-parameter optimization approach in the development of effective and safe CNS therapeutics.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synaptic GluN2A-Containing NMDA Receptors: From Physiology to Pathological Synaptic Plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GluN2A NMDA Receptor Enhancement Improves Brain Oscillations, Synchrony, and Cognitive Functions in Dravet Syndrome and Alzheimer’s Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel PAMs Targeting NMDAR GluN2A Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Positive and Negative Allosteric Modulators of N-Methyl-D-Aspartate (NMDA) Receptors; Structure-Activity Relationships and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of GluN2A-Selective NMDA Receptor Positive Allosteric Modulators (PAMs): Tuning Deactivation Kinetics via Structure-Based Design - PubMed [pubmed.ncbi.nlm.nih.gov]

On-Target Efficacy of (S,S)-GNE 5729 and Related Compounds Validated by GluN2A Knockout Models

A definitive demonstration of the on-target effects of the GluN2A-selective N-methyl-D-aspartate receptor (NMDAR) positive allosteric modulator (PAM), (S,S)-GNE 5729, and its analogs is provided by studies utilizing GluN2A knockout (KO) mouse models. These genetic models have been instrumental in confirming that the potentiating effects of this class of compounds on NMDARs are exclusively mediated through their interaction with the GluN2A subunit.

(S,S)-GNE 5729 is a brain-penetrant NMDAR PAM with high selectivity for the GluN2A subunit. It represents an advancement over earlier compounds like GNE-0723, offering an improved pharmacokinetic profile and greater selectivity against AMPA receptors. The primary mechanism of action for these compounds is to enhance the function of NMDARs, which are critical for synaptic plasticity and memory.

A key study by Hackos et al. (2016) provided direct evidence for the on-target action of this class of GluN2A PAMs by performing electrophysiological recordings in brain slices from both wild-type (WT) and GluN2A KO mice. The researchers found that the application of a representative GluN2A PAM, GNE-6901, significantly potentiated synaptically-activated NMDAR currents in hippocampal neurons from WT mice. In stark contrast, this potentiation was completely absent in neurons from GluN2A KO mice, unequivocally demonstrating that the GluN2A subunit is the molecular target of the compound.

Comparative Efficacy of GluN2A PAMs in Wild-Type vs. GluN2A Knockout Models

The following table summarizes the key findings from the validation studies, highlighting the differential effects of GluN2A PAMs in the presence and absence of their target.

Compound	Animal Model	Experimental Preparation	Key Finding	Reference
GNE-6901	Wild-Type Mouse	Hippocampal Brain Slices	Significant potentiation of NMDAR-mediated excitatory postsynaptic currents (EPSCs).	[1][2]
GNE-6901	GluN2A Knockout Mouse	Hippocampal Brain Slices	No potentiation of NMDAR-mediated EPSCs.	[1][2]
GNE-0723	Wild-Type Mouse	In vivo studies	Dose-dependent behavioral changes.
GNE-0723	GluN2A Knockout Mouse	In vivo studies	Behavioral changes induced by high doses were absent.

Experimental Protocols

A detailed methodology for the validation of on-target effects using knockout models as described in the referenced literature is provided below.

Animals

Wild-type and GluN2A knockout mice on a C57BL/6J background were used for the experiments. All animal procedures were performed in accordance with institutional and national guidelines.

Acute Hippocampal Slice Preparation

• Mice (typically 6-10 weeks old) were anesthetized with isoflurane (B1672236) and decapitated.

• The brain was rapidly removed and submerged in ice-cold, oxygenated (95% O2 / 5% CO2) NMDG-based artificial cerebrospinal fluid (aCSF) containing (in mM): 92 NMDG, 2.5 KCl, 1.25 NaH2PO4, 30 NaHCO3, 20 HEPES, 25 glucose, 2 thiourea, 5 Na-ascorbate, 3 Na-pyruvate, 0.5 CaCl2, and 10 MgSO4.

• Coronal or sagittal slices (300-400 µm thick) containing the hippocampus were prepared using a vibratome in the ice-cold NMDG-aCSF.

• Slices were allowed to recover in a holding chamber with oxygenated aCSF at 32-34°C for at least 60 minutes before recording. The recording aCSF contained (in mM): 124 NaCl, 2.5 KCl, 1.25 NaH2PO4, 26 NaHCO3, 10 glucose, 2.5 CaCl2, and 1.3 MgSO4.

Whole-Cell Electrophysiology

• Slices were transferred to a recording chamber and continuously perfused with oxygenated recording aCSF at room temperature.

• Whole-cell patch-clamp recordings were made from CA1 pyramidal neurons visualized with infrared differential interference contrast microscopy.

• NMDAR-mediated excitatory postsynaptic currents (EPSCs) were evoked by electrical stimulation of the Schaffer collateral pathway.

• To isolate NMDAR currents, AMPA receptor-mediated currents were blocked with an AMPA receptor antagonist (e.g., NBQX), and GABAA receptor-mediated currents were blocked with a GABAA receptor antagonist (e.g., picrotoxin).

• The membrane potential was held at a depolarized voltage (e.g., +40 mV) to relieve the magnesium block of the NMDAR channel.

• A stable baseline of evoked NMDAR-EPSCs was recorded before the application of the GluN2A PAM.

• The GluN2A PAM (e.g., GNE-6901) was bath-applied at a specified concentration, and the change in the NMDAR-EPSC amplitude was measured.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of GluN2A-containing NMDARs and the experimental workflow for validating the on-target effects of (S,S)-GNE 5729 and related compounds.

NMDAR signaling pathway modulated by (S,S)-GNE 5729.

Experimental workflow for knockout model validation.

References

• 1. Novel PAMs Targeting NMDAR GluN2A Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Positive Allosteric Modulators of GluN2A-Containing NMDARs with Distinct Modes of Action and Impacts on Circuit Function - PubMed [pubmed.ncbi.nlm.nih.gov]

A Cross-Study Examination of (S,S)-GNE-5729 and its Therapeutic Promise as a GluN2A-Selective NMDAR Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

(S,S)-GNE-5729 is a novel, highly selective positive allosteric modulator (PAM) of N-methyl-D-aspartate (NMDA) receptors containing the GluN2A subunit.[1] Developed as a successor to GNE-0723, this pyridopyrimidinone-based compound demonstrates an enhanced pharmacokinetic profile and superior selectivity against α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors, positioning it as a promising therapeutic candidate for neurological and psychiatric disorders associated with NMDA receptor hypofunction, such as schizophrenia, depression, and Alzheimer's disease.[1][2][3] This guide provides a comprehensive comparison of (S,S)-GNE-5729 with its predecessor and other alternative GluN2A-selective PAMs, supported by experimental data and detailed methodologies.

Comparative Efficacy and Selectivity

(S,S)-GNE-5729 exhibits a favorable in vitro profile, characterized by potent modulation of GluN2A-containing NMDA receptors and significantly reduced off-target effects on AMPA receptors compared to GNE-0723. This increased selectivity is crucial for mitigating the risk of excitotoxicity and seizures associated with non-selective glutamatergic potentiation.[1]

Compound	Target	EC50	AMPA Receptor EC50	Selectivity (AMPA/GluN2A)	Reference
(S,S)-GNE-5729	GluN2A-NMDAR	37 nM	> 15 µM	> 405-fold	[4]
GNE-0723	GluN2A-NMDAR	21 nM	5.7 µM	~271-fold	[4][5]

Pharmacokinetic Profile

A key advantage of (S,S)-GNE-5729 lies in its improved pharmacokinetic properties, which are critical for achieving therapeutic concentrations in the central nervous system (CNS). Compared to GNE-0723, (S,S)-GNE-5729 demonstrates lower clearance and enhanced bioavailability, suggesting a more favorable profile for in vivo applications.[4]

Compound	Mouse Clearance (CL)	Mouse Bioavailability (F)	Reference
(S,S)-GNE-5729	10 mL/min/kg	37%	[4]
GNE-0723	Higher (not specified)	Lower (not specified)	[4]

Alternative GluN2A-Selective PAMs

The therapeutic landscape for NMDA receptor modulation includes other classes of compounds, such as neurosteroid analogs. While direct comparative studies are limited, these compounds represent alternative strategies for enhancing GluN2A function.

Compound	Class	Mechanism of Action	Reference
SGE-301	Neurosteroid Analog	Positive Allosteric Modulator	[6]
SGE-550	Neurosteroid Analog	Positive Allosteric Modulator	[6]
TCN-201	Dicarboxylate	GluN2A Antagonist (also studied as a PAM scaffold)	[7]
UBP684	Phenyl-tetrazolyl-acetophenone	Positive Allosteric Modulator	[7]

Experimental Protocols

The characterization of (S,S)-GNE-5729 and related compounds relies on established in vitro electrophysiological and cell-based assays.

Whole-Cell Voltage-Clamp Electrophysiology

This technique is employed to directly measure the potentiation of NMDA receptor currents in response to compound application.

• Cell Lines: Human embryonic kidney (HEK293) or Chinese hamster ovary (CHO) cells stably expressing human GluN1 and GluN2A subunits.

• Recording Conditions: Cells are voltage-clamped at a holding potential of -60 mV or -70 mV.

• Agonist Application: A solution containing saturating concentrations of co-agonists, typically 100 µM glutamate (B1630785) and 10 µM glycine (B1666218) or D-serine, is applied to elicit a baseline NMDA receptor-mediated current.

• Compound Evaluation: The test compound (e.g., GNE-5729) is co-applied with the agonists at varying concentrations to determine the dose-dependent enhancement of the peak current and the slowing of the deactivation kinetics.

• Data Analysis: The EC50 value is calculated from the dose-response curve of the current potentiation.

Calcium Influx Assay

This high-throughput screening method assesses receptor activity by measuring changes in intracellular calcium concentration.

• Cell Lines: Similar to electrophysiology, cell lines expressing the target NMDA receptor subunits are used.

• Calcium Indicator: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4).

• Assay Procedure: Baseline fluorescence is measured before the addition of agonists and test compounds. The increase in fluorescence upon receptor activation corresponds to calcium influx.

• Data Analysis: The potentiation of the calcium signal by the test compound is measured and used to determine its EC50.

Visualizing the Mechanism of Action

The following diagrams illustrate the NMDA receptor signaling pathway and a generalized workflow for the discovery and characterization of GluN2A-selective PAMs.

Caption: NMDA Receptor Positive Allosteric Modulation.

Caption: Drug Discovery Workflow for GluN2A PAMs.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Positive allosteric modulation of NMDA receptors: mechanisms, physiological impact and therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular basis of positive allosteric modulation of GluN2B NMDA receptors by polyamines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of GluN2A subtype-selective N-methyl-d-aspartate (NMDA) receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GNE-0723 | GluN2A | NMDAR positive modulator | AD | TargetMol [targetmol.com]
• 6. Novel neuroactive steroids as positive allosteric modulators of NMDA receptors: mechanism, site of action, and rescue pharmacology on GRIN variants associated with neurological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of GluN2A NMDA receptor positive allosteric modulators: Recent advances and perspectives. | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the In Vitro and In Vivo Activity of (S,S)-GNE 5729, a GluN2A-Selective NMDAR Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo pharmacological properties of (S,S)-GNE 5729, a positive allosteric modulator (PAM) of the GluN2A subunit of the N-methyl-D-aspartate receptor (NMDAR). The performance of (S,S)-GNE 5729 is objectively compared with alternative GluN2A-selective PAMs, including GNE-0723, GNE-6901, and GNE-8324. This document summarizes key experimental data in structured tables, details the methodologies for pivotal experiments, and presents a visual representation of the NMDAR signaling pathway.

Introduction to (S,S)-GNE 5729 and its Mechanism of Action

(S,S)-GNE 5729 is a pyridopyrimidinone-based, brain-penetrant positive allosteric modulator that selectively enhances the function of GluN2A-containing NMDARs.[1][2] NMDARs are ionotropic glutamate (B1630785) receptors crucial for synaptic plasticity and memory function.[1][2] NMDAR dysfunction is implicated in various neurological and psychiatric disorders.[1][2] As a PAM, (S,S)-GNE 5729 binds to an allosteric site on the receptor, increasing the channel's response to the endogenous co-agonists, glutamate and glycine, rather than directly activating the channel itself. This mechanism of action offers a more subtle and potentially safer modulation of NMDAR activity compared to direct agonists.

The key advancement of (S,S)-GNE 5729 lies in its improved pharmacokinetic profile and enhanced selectivity against AMPA receptors compared to its predecessor, GNE-0723, making it a superior tool for in vivo studies.[1][2]

NMDAR Signaling Pathway

The following diagram illustrates the general signaling cascade initiated by the activation of NMDARs. As a PAM, (S,S)-GNE 5729 enhances the initial calcium influx through the NMDAR channel, thereby potentiating these downstream signaling events.

References

• 1. Basic roles of key molecules connected with NMDAR signaling pathway on regulating learning and memory and synaptic plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Translational Relevance of Preclinical Data on (S,S)-GNE 5729: A Comparative Guide for Researchers

For researchers and drug development professionals navigating the landscape of N-methyl-D-aspartate receptor (NMDAR) modulators, understanding the preclinical profile of novel compounds is paramount. This guide provides a detailed comparison of (S,S)-GNE 5729, a positive allosteric modulator (PAM) of the GluN2A subunit of the NMDAR, with its predecessors and other relevant alternatives. By presenting key preclinical data, experimental protocols, and visualizing its mechanism of action, this guide aims to facilitate an objective assessment of the translational relevance of (S,S)-GNE 5729 for central nervous system (CNS) disorders.

(S,S)-GNE 5729 is a second-generation GluN2A-selective PAM developed to improve upon earlier compounds, such as GNE-0723.[1][2] NMDARs, particularly those containing the GluN2A subunit, are critical for synaptic plasticity, learning, and memory.[3] Their dysfunction has been implicated in a range of neurological and psychiatric conditions, making them a key therapeutic target.[1] GluN2A PAMs like (S,S)-GNE 5729 offer a promising therapeutic strategy by enhancing, rather than directly activating, the receptor's function only at active synapses, potentially avoiding the side effects associated with non-selective NMDAR modulators.[4][5]

Comparative Preclinical Data

To assess the translational potential of (S,S)-GNE 5729, its preclinical data are compared with its predecessor, GNE-0723, and another related GluN2A PAM, GNE-8324. The following tables summarize the available quantitative data on their potency, selectivity, and pharmacokinetic properties.

Compound	GluN2A EC50 (nM)	Selectivity vs. GluN2B	Selectivity vs. AMPA Receptor	Reference
(S,S)-GNE 5729	~20 (inferred)	>250-fold	>1000-fold	[1][6]
GNE-0723	~20	>250-fold	~200-fold	[6]
GNE-8324	Potentiation observed	Selective for GluN2A	Not specified	[7]

Compound	Mouse Unbound Clearance (Clu, mL/min/kg)	Mouse Brain Free Fraction	In Vivo Profile	Reference
(S,S)-GNE 5729	Lower than GNE-0723	Increased compared to GNE-0723	Improved pharmacokinetic profile	[1]
GNE-0723	Higher than GNE-5729	Lower than GNE-5729	Favorable for in vivo studies	[6]
GNE-8324	Unfavorable	Not specified	Unfavorable pharmacokinetic properties	[6]

Mechanism of Action and Signaling Pathway

(S,S)-GNE 5729 acts as a positive allosteric modulator at the GluN1-GluN2A dimer interface of the NMDAR ligand-binding domain.[8] This binding stabilizes the agonist-bound conformation of the receptor, leading to enhanced channel opening probability and prolonged deactivation kinetics.[8] This potentiation of GluN2A-containing NMDARs at active synapses is believed to restore normal brain rhythms and improve cognitive function in disease states characterized by NMDAR hypofunction.[4][9]

The downstream signaling cascade initiated by the enhanced calcium influx through the potentiated GluN2A-containing NMDARs is crucial for its therapeutic effects. This influx is thought to activate calcium-dependent kinases such as CaMKII, leading to the phosphorylation of transcription factors like CREB (cAMP response element-binding protein). Phosphorylated CREB then promotes the expression of genes involved in synaptic plasticity and neuronal survival.

NMDAR PAM Signaling Pathway

Experimental Protocols

To ensure the reproducibility and critical evaluation of the preclinical data, detailed methodologies for key experiments are provided below.

In Vitro Electrophysiology: Whole-Cell Patch-Clamp Recordings

Objective: To measure the potentiation of NMDAR-mediated currents by GluN2A PAMs in a controlled in vitro system.

Cell Lines: Human embryonic kidney (HEK293) or Chinese hamster ovary (CHO) cells stably expressing human GluN1 and GluN2A subunits.

Recording Solutions:

• External Solution (in mM): 145 NaCl, 2.5 KCl, 10 HEPES, 10 glucose, 2 CaCl₂, 0.01 glycine, pH 7.4 adjusted with NaOH.

• Internal Solution (in mM): 140 CsF, 10 HEPES, 1.1 EGTA, 2 MgCl₂, pH 7.2 adjusted with CsOH.

Procedure:

• Culture cells on glass coverslips and transfer to a recording chamber continuously perfused with external solution.

• Establish a whole-cell patch-clamp configuration using a borosilicate glass pipette with a resistance of 3-5 MΩ.

• Hold the membrane potential at -60 mV.

• Apply a saturating concentration of glutamate (e.g., 100 µM) to evoke a baseline NMDAR-mediated current.

• Co-apply the GluN2A PAM (e.g., (S,S)-GNE 5729) with glutamate and record the potentiated current.

• Measure the peak current amplitude and deactivation kinetics (tau) before and after PAM application.

• Data are expressed as the percentage potentiation of the baseline current.

Electrophysiology Workflow

In Vivo Behavioral Assessment: Morris Water Maze

Objective: To evaluate the effect of GluN2A PAMs on spatial learning and memory in rodent models of cognitive impairment, such as Alzheimer's disease.[10][11]

Animal Models: Transgenic mouse models of Alzheimer's disease (e.g., J20) or pharmacologically induced amnesia models (e.g., scopolamine-treated mice).[6]

Apparatus: A circular pool (120-150 cm in diameter) filled with opaque water, with a hidden escape platform submerged just below the surface. Visual cues are placed around the room.

Procedure:

• Acquisition Phase (e.g., 5 days):

  • Mice are given four trials per day to find the hidden platform from different starting locations.

  • The latency to find the platform and the path length are recorded using a video tracking system.

  • If a mouse fails to find the platform within a set time (e.g., 60 seconds), it is gently guided to it.

• Probe Trial (e.g., Day 6):

  • The platform is removed, and the mouse is allowed to swim freely for a set duration (e.g., 60 seconds).

  • The time spent in the target quadrant (where the platform was previously located) is measured as an index of memory retention.

• Drug Administration: The GluN2A PAM or vehicle is administered systemically (e.g., orally) at a specified time before each day's trials.

References

• 1. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synaptic GluN2A-Containing NMDA Receptors: From Physiology to Pathological Synaptic Plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of GluN2A subtype-selective N-methyl-d-aspartate (NMDA) receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. drugtargetreview.com [drugtargetreview.com]
• 5. New Small Molecule to Treat Alzheimer’s Disease and Dravet Syndrome [gladstone.org]
• 6. GluN2A NMDA Receptor Enhancement Improves Brain Oscillations, Synchrony, and Cognitive Functions in Dravet Syndrome and Alzheimer’s Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel PAMs Targeting NMDAR GluN2A Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Positive and Negative Allosteric Modulators of N-Methyl-D-Aspartate (NMDA) Receptors; Structure-Activity Relationships and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dravetsyndromenews.com [dravetsyndromenews.com]
• 10. Morris Water Maze Test: Optimization for Mouse Strain and Testing Environment [jove.com]
• 11. Morris Water Maze Test for Learning and Memory Deficits in Alzheimer's Disease Model Mice - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling (S,S)-GNE 5729

Disclaimer: A specific Safety Data Sheet (SDS) for (S,S)-GNE 5729 is not publicly available. The following guidance is based on best practices for handling potent, non-radiolabeled research compounds and should be supplemented by a thorough, compound-specific risk assessment conducted by the user's institution.

Personal Protective Equipment (PPE)

The appropriate level of PPE is crucial to minimize exposure risk and should be determined by a risk assessment considering the quantity, physical form (powder or solution), and the specific procedure being performed.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (Powders)	- Full-face powered air-purifying respirator (PAPR) or supplied-air respirator- Disposable, solid-front lab coat with tight-fitting cuffs- Double-gloving (e.g., nitrile)- Disposable sleeves- Safety glasses or goggles (if not using a full-face respirator)	High risk of aerosolization and inhalation of potent powders. Full respiratory protection is essential. Double-gloving provides an extra barrier against contamination.[1]
Solution Preparation	- Chemical fume hood or other ventilated enclosure- Lab coat- Safety glasses with side shields or chemical splash goggles- Single pair of chemical-resistant gloves (e.g., nitrile)	Reduced risk of aerosolization compared to handling powders, but potential for splashes and spills exists.[1]
General Laboratory Operations	- Lab coat- Safety glasses with side shields- Chemical-resistant gloves (e.g., nitrile)	Standard laboratory practice to protect against incidental contact.

Operational Plan

A systematic approach to handling potent compounds like (S,S)-GNE 5729 is essential for personnel safety and to maintain the integrity of the research.

1. Preparation and Pre-Handling:

• Review Safety Information: Before beginning any work, thoroughly review all available safety information, including this guide and any internal institutional guidelines.[2]

• Designated Area: All handling of (S,S)-GNE 5729 should be confined to a designated and clearly labeled area.[2]

• Gather Materials: Ensure all necessary PPE, handling equipment (e.g., spatulas, weigh boats), and waste containers are readily available.

2. Handling the Compound:

• Containment: Whenever possible, handle the compound within a containment device such as a chemical fume hood or a glove box, especially when working with the powdered form to prevent inhalation of airborne particles.[2][3]

• Minimize Contamination: Use disposable equipment where feasible to prevent cross-contamination.[2]

• Labeling: Clearly label all containers with the compound name, concentration, date of preparation, and appropriate hazard warnings.[2]

3. Post-Handling and Decontamination:

• Decontaminate Surfaces: Clean and decontaminate all work surfaces and equipment with an appropriate solvent (e.g., 70% ethanol) or a validated decontamination solution.

• Doffing PPE: Remove PPE in the correct sequence to avoid self-contamination.[1]

Disposal Plan

The disposal of potent research compounds and all contaminated materials must be handled with care to prevent environmental contamination and accidental exposure.[1] Never dispose of this compound or its waste in regular trash or down the drain.[2]

Waste Type	Disposal Procedure
Unused/Expired Compound	- Collect in a clearly labeled, sealed, and chemically compatible container.- Dispose of through a certified hazardous waste vendor.[1]
Contaminated Labware (e.g., vials, pipette tips)	- Collect in a designated, puncture-resistant, and sealed container.- Label as "Hazardous Waste" with the name of the compound.[1]
Contaminated PPE (e.g., gloves, lab coat)	- Carefully doff to avoid self-contamination.- Place in a sealed bag or container labeled as hazardous waste.[1]
Aqueous Waste	- Collect in a sealed, labeled container.- Do not mix with other waste streams unless compatibility is confirmed.[1]

All waste disposal must adhere to local, state, and federal regulations.[2] Coordinate with your institution's environmental health and safety (EH&S) department for proper disposal procedures.[2]

Experimental Workflow

Caption: Workflow for the safe handling and disposal of (S,S)-GNE 5729.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide24.store [peptide24.store]
• 3. witpress.com [witpress.com]